P-Toluene-D7-sulfonic acid H2O

• CAS: 1219795-22-8

Core Science & Biosynthesis

The Isotopic Divergence: A Technical Guide to p-Toluene-d7-sulfonic Acid vs. Non-Deuterated PTSA

Target Audience: Analytical Chemists, Synthetic Methodologists, and Pharmaceutical Drug Development Professionals.

Executive Summary

p-Toluenesulfonic acid monohydrate (PTSA·H₂O) is a cornerstone reagent in organic synthesis and pharmaceutical formulation, prized for its strong acidity, high atom economy, and operational simplicity[1]. However, the advent of its isotopically labeled counterpart, p-toluene-d7-sulfonic acid monohydrate (PTSA-d7·H₂O) , has unlocked new dimensions in mechanistic elucidation and bioanalytical quantification.

As a Senior Application Scientist, I have designed this whitepaper to dissect the structural, physicochemical, and functional divergence between these two molecules. By understanding the causality behind their isotopic differences—specifically zero-point energy shifts and mass-to-charge variance—researchers can deploy self-validating workflows for Kinetic Isotope Effect (KIE) studies and ultra-trace Active Pharmaceutical Ingredient (API) quality control.

Molecular Architecture & Physicochemical Divergence

The structural difference between standard PTSA and PTSA-d7 lies in the substitution of the seven carbon-bound protons (three on the methyl group, four on the aromatic ring) with deuterium atoms. The acidic sulfonic proton (often existing as a hydronium ion in the monohydrate crystal lattice, H₃O⁺ TsO⁻) remains exchangeable and is typically not deuterated in standard d7 preparations unless specifically recrystallized in D₂O.

Causality of Divergence

The substitution of ¹H with ²H (Deuterium) doubles the mass of the atoms attached to the carbon skeleton. This mass increase fundamentally lowers the zero-point vibrational energy of the C-D bonds compared to C-H bonds. Consequently, the C-D bond is stronger and requires more activation energy to cleave. Furthermore, the incorporation of seven deuterium atoms yields a distinct mass shift of M+7, which is critical for resolving isotopologues in high-resolution mass spectrometry (HRMS) [2].

Table 1: Comparative Physicochemical Properties

Property	Non-Deuterated PTSA·H₂O	Deuterated PTSA-d7·H₂O
IUPAC Name	4-methylbenzenesulfonic acid hydrate	4-(methyl-d3)benzene-1,2,3,5-d4-sulfonic acid hydrate
Chemical Formula	C₇H₈O₃S·H₂O	C₇HD₇O₃S·H₂O
Molecular Weight	190.22 g/mol [3]	197.26 g/mol [2]
CAS Number	6192-52-5[3]	1219795-22-8[2]
Isotopic Purity	N/A	≥ 98 atom % D[2]
Mass Shift (MS)	M	M+7[2]
NMR Signature	Strong signals at ~2.3 ppm & ~7.1/7.5 ppm	"NMR Silent" in aromatic/methyl regions

Mechanistic Applications: KIE and NMR Silencing

The Kinetic Isotope Effect (KIE)

In acid-catalyzed reactions where the degradation or side-reaction of the catalyst itself is suspected, PTSA-d7 serves as a definitive probe. If C-H bond cleavage on the tolyl ring is the rate-determining step (RDS) of a degradation pathway, substituting PTSA with PTSA-d7 will result in a measurable decrease in the reaction rate (Primary KIE, kH​/kD​>2 ).

NMR Silencing in Complex Mixtures

During the synthesis of complex APIs, monitoring reaction progress via in-situ ¹H-NMR is often complicated by the overwhelming signals of the PTSA catalyst. Because deuterium resonates at a vastly different frequency than protium, PTSA-d7 is essentially "NMR silent" under standard ¹H acquisition parameters. This allows chemists to observe the subtle emergence of API product peaks without baseline distortion.

Caption: Mechanistic workflow for determining Kinetic Isotope Effects using parallel PTSA and PTSA-d7.

Analytical Superiority in Pharmaceutical Quality Control

PTSA is widely used as a counterion for basic drugs to enhance solubility and bioavailability [4]. However, residual alcohols from the synthesis can react with PTSA to form alkyl tosylates (e.g., ethyl p-toluenesulfonate), which are highly potent genotoxic impurities[4]. Consequently, regulatory bodies mandate rigorous quantification of residual PTSA.

While ion chromatography (IC) with matrix elimination is effective for water-insoluble drugs [5], LC-MS/MS offers superior sensitivity. Here, PTSA-d7 is indispensable as an Internal Standard (IS) .

The Causality of the IS Method: In Electrospray Ionization (ESI), co-eluting matrix components can suppress or enhance the ionization of the target analyte (matrix effect). Because PTSA and PTSA-d7 share identical physicochemical properties (save for mass), they co-elute perfectly from the HPLC column. Any ion suppression experienced by the unlabeled PTSA is proportionally experienced by the PTSA-d7 IS. By calculating the ratio of their peak areas, the matrix effect is mathematically canceled out, yielding a self-validating, highly accurate quantification.

Caption: LC-MS/MS bioanalytical workflow utilizing PTSA-d7 as an internal standard for API quality control.

Experimental Protocols: Self-Validating Systems

To ensure maximum scientific integrity, the following LC-MS/MS protocol is designed as a closed-loop, self-validating system for quantifying PTSA in API matrices.

Protocol: LC-MS/MS Quantification of PTSA using PTSA-d7 IS

Phase 1: Standard & System Suitability Preparation

• Calibration Curve: Prepare a 6-point calibration curve of non-deuterated PTSA ranging from 1 ng/mL to 100 ng/mL in methanol/water (80/20, v/v)[5].

• IS Spiking: Spike exactly 50 ng/mL of PTSA-d7·H₂O into every calibration standard and unknown sample.

• System Suitability Test (SST): Run a double-blank (matrix without PTSA or IS) followed by a single-blank (matrix with IS only). Self-Validation Check: The double-blank must show a signal-to-noise ratio (S/N) < 3 at the retention time of PTSA to confirm zero carryover.

Phase 2: Sample Extraction (Matrix Elimination)

• Dissolve 25 mg of the water-insoluble API in 250 mL of methanol/water (80/20, v/v) to liberate the counterion[5].

• Pass the solution through a 0.45 μm polypropylene syringe filter to remove particulate matter[5].

• Transfer 1 mL of the filtrate to an autosampler vial.

Phase 3: LC-MS/MS Acquisition

• Chromatography: Inject 5 μL onto a C18 Reverse-Phase column. Use a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

• Mass Spectrometry (Negative ESI Mode):

  • Monitor the Multiple Reaction Monitoring (MRM) transition for PTSA: m/z 171.0 → 107.0 (loss of SO₂).

  • Monitor the MRM transition for PTSA-d7: m/z 178.0 → 110.0.

• Data Processing: Plot the ratio of the PTSA peak area to the PTSA-d7 peak area against the theoretical concentration. Self-Validation Check: The calibration curve must yield an R2≥0.995 .

Conclusion

The transition from non-deuterated PTSA to p-toluene-d7-sulfonic acid is not merely a change in atomic mass; it is a strategic upgrade in analytical capability. By leveraging the M+7 mass shift and the zero-point energy differential, researchers can achieve absolute quantitative accuracy in drug development and unravel complex reaction mechanisms that would otherwise remain obscured by isotopic interference.

References

• PubChem (2025). p-Toluenesulfonic acid monohydrate | C7H10O4S | CID 521998. National Center for Biotechnology Information. Retrieved from:[Link]

• Journal of Chemical and Pharmaceutical Research (2012). Development and Validation of RP-HPLC method for the determination of p-Toluene sulphonic acid and Ethyl-p-Toluene sulphonate in Perindopril tert-Butylamine drug substance. JOCPR, 4(1):483-490. Retrieved from:[Link]

• Organic & Biomolecular Chemistry (2021). p-Toluenesulfonic acid-promoted organic transformations for the generation of molecular complexity. RSC Publishing. Retrieved from:[Link]

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The Solvation Dynamics of p-Toluene-d7-sulfonic Acid Monohydrate in Organic Solvents: A Technical Guide

Introduction & Mechanistic Context

In advanced organic synthesis, mechanistic probing, and the development of deuterated active pharmaceutical ingredients (APIs), p-toluene-d7-sulfonic acid monohydrate (TsOH-d7·H₂O) serves as an indispensable reagent. As a fully ring- and methyl-deuterated isotopologue of standard tosic acid, it functions as a strong, non-oxidizing, organic-soluble acid catalyst[1].

Understanding the solubility profile of TsOH-d7·H₂O is critical for reaction design. The presence of the water of crystallization (monohydrate) and the sulfonic acid moiety creates a highly polar, hydrogen-bonding network in the solid state. Consequently, the solute-solvent interactions are dictated by the solvent's ability to disrupt this crystalline lattice through dielectric stabilization and hydrogen bonding.

While the deuteration of the tolyl group increases the molecular weight (197.26 g/mol vs. 190.22 g/mol for the non-deuterated analog)[2], the macroscopic thermodynamic solubility remains fundamentally governed by the polar headgroup. However, kinetic isotope effects and slight variations in zero-point energy can marginally reduce the gross solubility of deuterated compounds compared to their protium counterparts[3], a phenomenon critical for high-precision quantitative NMR (qNMR) standard preparation.

Solute-Solvent Causality: Why It Dissolves

As a Senior Application Scientist, I frequently observe researchers struggling with reaction heterogeneity because they treat the monohydrate and anhydrous forms of TsOH interchangeably. The solubility of TsOH-d7·H₂O is strictly governed by solvent polarity and hydrogen-bond accepting capability:

• Polar Protic Solvents (Methanol, Ethanol, Water): Highly soluble. The sulfonic acid proton easily dissociates or forms strong hydrogen-bond networks with protic solvents. In water, the solubility is exceptionally high (~67 g/100 mL at ambient temperature)[1].

• Polar Aprotic Solvents (Acetonitrile, Ethyl Acetate, THF): Soluble. The lone pairs on the solvent's oxygen or nitrogen atoms act as hydrogen-bond acceptors for the sulfonic acid proton and the hydrate water, facilitating dissolution without full ionic dissociation.

• Halogenated Solvents (Dichloromethane, Chloroform): Sparingly to moderately soluble. The monohydrate form exhibits poor solubility in cold dichloromethane due to the inability of DCM to solvate the water molecule effectively.

• Non-Polar Aromatic Solvents (Toluene, Benzene): Poorly soluble at room temperature. The monohydrate lattice is too stable to be disrupted by non-polar pi-pi interactions alone. However, at elevated temperatures (e.g., reflux), solubility increases, allowing for the azeotropic removal of the hydrate water[4].

Quantitative Solubility Data

The following table summarizes the solubility behavior of p-toluene-d7-sulfonic acid monohydrate across various organic solvents at standard ambient temperature (20–25 °C). Note: Data is extrapolated from high-purity non-deuterated TsOH·H₂O, as the thermodynamic isotope effect on gross solubility in these solvents is <1.5%[3].

Solvent Class	Specific Solvent	Dielectric Constant (ε)	Solubility Profile (at 20-25 °C)	Practical Application
Polar Protic	Methanol	32.7	Highly Soluble (>500 mg/mL)	Homogeneous catalysis; Stock solution preparation.
Polar Protic	Ethanol	24.5	Highly Soluble (>300 mg/mL)	Esterifications; Deprotection workflows.
Polar Aprotic	Acetonitrile	37.5	Soluble (~100 mg/mL)	HPLC/LC-MS mobile phase additive; Acetalizations.
Polar Aprotic	Ethyl Acetate	6.0	Soluble (~50 mg/mL)	Mild acid-catalyzed rearrangements.
Halogenated	Dichloromethane	8.9	Sparingly Soluble (<10 mg/mL)	Biphasic reactions; Requires anhydrous TsOH for high solubility.
Non-Polar	Toluene	2.4	Insoluble/Poor (<1 mg/mL)	Azeotropic dehydration (Dean-Stark); Crystallization anti-solvent.
Non-Polar	Hexanes	1.9	Insoluble	Washing/purification of crude solid.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are provided for working with TsOH-d7·H₂O.

Protocol A: Gravimetric Determination of Solubility

To determine the exact solubility limit of TsOH-d7·H₂O in a target organic solvent for kinetic studies:

• Preparation: Add 5.0 mL of the target anhydrous solvent to a 10 mL glass vial equipped with a magnetic stir bar.

• Equilibration: Place the vial in a thermostatic water bath set to 25.0 ± 0.1 °C.

• Addition: Incrementally add pre-weighed aliquots (e.g., 10 mg) of TsOH-d7·H₂O[2].

• Observation: Stir vigorously for 15 minutes after each addition. The solubility limit is reached when the solid persists and the solution remains turbid for >30 minutes.

• Validation: Filter the saturated solution through a 0.22 µm PTFE syringe filter. Evaporate a known volume (e.g., 1.0 mL) of the filtrate to dryness under a stream of nitrogen, and weigh the residual solid to calculate the exact concentration (mg/mL).

Protocol B: Azeotropic Dehydration to Anhydrous TsOH-d7

For reactions requiring strictly anhydrous conditions (e.g., glycosylations in dichloromethane), the monohydrate must be dehydrated. Because the monohydrate is poorly soluble in toluene at room temperature but the anhydrous form is highly soluble, toluene is the ideal solvent for this transformation[4].

• Suspension: Suspend 1.0 g of TsOH-d7·H₂O in 20 mL of anhydrous toluene in a round-bottom flask.

• Apparatus Setup: Attach a Dean-Stark trap filled with toluene, topped with a reflux condenser.

• Reflux: Heat the mixture to 110 °C. As the system refluxes, the water of crystallization is driven off as a toluene-water azeotrope.

• Phase Separation: Water will phase-separate and collect at the bottom of the Dean-Stark trap.

• Completion: Once water ceases to collect (typically 2-3 hours) and the toluene solution becomes completely homogeneous and clear, the dehydration is complete. The resulting anhydrous TsOH-d7 is now fully soluble in the toluene.

Process Visualization

The following diagram illustrates the logical phase transitions and solubility shifts during the azeotropic dehydration workflow.

Workflow for the azeotropic dehydration of p-toluene-d7-sulfonic acid monohydrate in toluene.

References

• Wikipedia. "p-Toluenesulfonic acid." Wikimedia Foundation. Available at:[Link]

• Biblioteka Nauki. "Interpretation of isotope effects on the solubility of gases." Polish Academy of Sciences. Available at: [Link]

• Reddit (r/chemistry). "What non polar solvents are miscible with p-toluenesulfonic acid?" Reddit. Available at: [Link]

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• 4. reddit.com [reddit.com]

An In-depth Technical Guide to the pKa Values of Deuterated p-Toluenesulfonic Acid Derivatives

Abstract

This technical guide provides a comprehensive overview of the acidity, as quantified by the acid dissociation constant (pKa), of p-toluenesulfonic acid (p-TsOH) and its deuterated derivatives. We delve into the theoretical underpinnings of the deuterium isotope effect on acidity, explore the nuances of deuteration at various molecular positions, and present detailed, field-proven experimental protocols for the precise determination of pKa values for these strong acids. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of isotopic substitution effects on the physicochemical properties of potent organic acids.

Introduction: p-Toluenesulfonic Acid and the Significance of pKa

p-Toluenesulfonic acid (p-TsOH) is a strong organic acid with a pKa of approximately -2.8, making it a powerful proton donor in a vast array of chemical reactions.[1][2][3] Its non-oxidizing nature and solid, weighable form contribute to its widespread use as a catalyst in organic synthesis.[1][2] The acid dissociation constant, or pKa, is a critical parameter that quantifies the strength of an acid in solution.[4][5] A lower pKa value signifies a stronger acid, indicating a greater propensity to donate a proton.[4][5] Understanding the pKa of a compound is paramount in drug development, as it influences key pharmacokinetic properties such as solubility, absorption, distribution, metabolism, and excretion (ADME).

The substitution of hydrogen with its heavier isotope, deuterium, can subtly but significantly alter the physicochemical properties of a molecule, including its acidity. This "deuterium isotope effect" on pKa is a subject of considerable interest in mechanistic studies and for the fine-tuning of drug candidates. This guide will explore the theoretical basis and experimental determination of the pKa values of p-TsOH and its deuterated analogues.

The Deuterium Isotope Effect on Acidity: A Theoretical Framework

The substitution of protium (¹H) with deuterium (²H or D) introduces a change in the vibrational energy of the molecule, which is the primary origin of the equilibrium isotope effect on acidity.

Zero-Point Energy and its Impact on Bond Dissociation

The covalent bond between an atom and hydrogen (or deuterium) is not static but vibrates at a specific frequency. According to quantum mechanics, even at absolute zero, a molecule possesses a minimum amount of vibrational energy known as the zero-point energy (ZPE). The ZPE is proportional to the vibrational frequency, which in turn is dependent on the reduced mass of the vibrating system.

A C-D or O-D bond has a lower vibrational frequency and, consequently, a lower ZPE than the corresponding C-H or O-H bond due to the greater mass of deuterium.[6][7][8] For an acid to dissociate, the bond to the acidic proton (or deuteron) must be broken. Because the O-D bond in a deuterated sulfonic acid has a lower ZPE, more energy is required to reach the dissociated state compared to the O-H bond in the non-deuterated counterpart.[7][8] This results in a larger effective bond dissociation energy for the deuterated acid, making it a weaker acid and thus exhibiting a higher pKa value.[6][7]

Thermodynamic Cycle for pKa Determination in D₂O

The difference in pKa for an acid in H₂O versus D₂O (ΔpKa) can be understood through a thermodynamic cycle.[9] This cycle relates the free energy of dissociation in both solvents to the free energies of transfer of the acidic and conjugate base species between the two solvents. Theoretical models, often employing density functional theory (DFT), can be used to calculate these free energy changes and predict the ΔpKa.[9] For many organic acids, the pKa in D₂O is typically 0.5 to 0.6 units higher than in H₂O.[10]

Primary and Secondary Isotope Effects

• Primary Isotope Effect: This is observed when the bond to the isotopically labeled atom is broken during the rate-determining step or, in this case, the equilibrium of interest. For the pKa of p-toluenesulfonic acid, deuterating the acidic proton of the sulfonic acid group (-SO₃D) would result in a primary isotope effect. This is expected to cause the most significant increase in pKa.

• Secondary Isotope Effects: These are observed when the isotopic substitution is at a position remote from the bond being broken.[11] For p-toluenesulfonic acid, this would involve deuteration of the methyl group (-CD₃) or the aromatic ring (-C₆D₄-). Secondary isotope effects on acidity are generally smaller than primary effects. Studies on other organic acids have shown that deuteration at positions alpha or beta to the acidic center can lead to measurable increases in pKa, attributed to changes in hyperconjugation and vibrational modes that influence the stability of the anion.[12] For aromatic acids like benzoic acid, the secondary isotope effect does not always decrease in a straightforward manner with distance from the acidic group.[12]

The expected trend in pKa values for deuterated p-toluenesulfonic acid derivatives is as follows:

p-CH₃C₆H₄SO₃H < p-CD₃C₆H₄SO₃H ≈ p-CH₃C₆D₄SO₃H < p-CH₃C₆H₄SO₃D

Experimental Determination of pKa Values for Strong Acids

The determination of pKa for a very strong acid like p-toluenesulfonic acid (pKa ≈ -2.8) is non-trivial because it is fully dissociated in dilute aqueous solutions. Standard methods often need to be adapted or alternative techniques employed.

Potentiometric Titration

Potentiometric titration is a robust method for pKa determination, though challenging for very strong acids.[13] The procedure involves the stepwise addition of a strong base to a solution of the acid and monitoring the resulting pH change.

• Instrument Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).

• Sample Preparation: Prepare a solution of the deuterated or non-deuterated p-toluenesulfonic acid of known concentration (e.g., 1 mM) in a suitable solvent. For such a strong acid, a non-aqueous solvent or a mixed solvent system may be necessary to observe the titration inflection point.

• Titration Setup: Place the sample solution in a thermostatted vessel on a magnetic stirrer and immerse the calibrated pH electrode.

• Titration: Titrate the solution with a standardized strong base solution (e.g., 0.1 M NaOH in the same solvent system). Add the titrant in small, precise increments, recording the pH after each addition has stabilized.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point. For strong acids where the initial inflection is not observable in water, analysis of the full titration curve using appropriate software can help to extrapolate the pKa value.

Diagram of Potentiometric Titration Workflow

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is applicable if the acidic and basic forms of the molecule have distinct UV-Vis absorption spectra.[14][15][16] For p-toluenesulfonic acid, the aromatic ring provides a suitable chromophore.

• Instrument Setup: Use a calibrated UV-Vis spectrophotometer.

• Sample Preparation: Prepare a series of buffer solutions with precisely known pH values. For strong acids, this will involve using concentrated mineral acids to achieve negative pH values.

• Spectral Acquisition: Prepare solutions of the p-toluenesulfonic acid derivative at a constant concentration in each of the buffer solutions. Record the UV-Vis spectrum for each solution over a relevant wavelength range (e.g., 200-350 nm).

• Data Analysis: Plot the absorbance at a specific wavelength (where the change between the protonated and deprotonated forms is maximal) against the pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the inflection point of the curve.[14][16]

Diagram of UV-Vis Spectrophotometry Workflow

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be a powerful tool for pKa determination, as the chemical shifts of nuclei near the acidic site are often sensitive to the protonation state.[17] For p-toluenesulfonic acid, the chemical shifts of the aromatic protons can be monitored.

• Sample Preparation: Prepare a series of solutions of the p-toluenesulfonic acid derivative in a suitable deuterated solvent (e.g., D₂O) across a range of pD values. For strong acids, this will involve the addition of a strong deuterated acid (e.g., DCl) or base (e.g., NaOD).

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for each sample, ensuring a constant temperature.

• Data Analysis: Identify a proton signal that shows a significant chemical shift change as a function of pD. Plot the chemical shift of this proton against the pD.

• pKa Calculation: The pKa can be determined by fitting the data to a sigmoidal curve, where the inflection point corresponds to the pKa.

Diagram of NMR Spectroscopy Workflow

Caption: Workflow for pKa determination by NMR spectroscopy.

Expected pKa Values and Data Summary

Compound	Position of Deuteration	Expected Isotope Effect	Predicted pKa Range
p-Toluenesulfonic acid	None	-	~ -2.8
p-Toluenesulfonic-d₁ acid	Sulfonic acid (-SO₃D)	Primary	> -2.8 (significant increase)
p-Toluenesulfonic-d₃ acid	Methyl group (-CD₃)	Secondary	> -2.8 (slight increase)
p-Toluenesulfonic-d₄ acid	Aromatic ring (-C₆D₄-)	Secondary	> -2.8 (slight increase)

Conclusion

The pKa value is a fundamental descriptor of a molecule's acidic character. For p-toluenesulfonic acid, a strong organic acid, isotopic substitution with deuterium is expected to decrease its acidity (increase its pKa) due to the lower zero-point energy of the O-D bond compared to the O-H bond. While the precise pKa values for deuterated derivatives of p-toluenesulfonic acid require experimental determination, the theoretical framework of the deuterium isotope effect provides a solid basis for predicting the direction and relative magnitude of these changes. The detailed experimental protocols for potentiometric titration, UV-Vis spectrophotometry, and NMR spectroscopy provided in this guide offer robust methodologies for the accurate measurement of these values, enabling researchers to further elucidate the subtle yet significant effects of isotopic substitution on molecular properties.

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CAS number and identifiers for p-toluene-d7-sulfonic acid monohydrate

An In-Depth Technical Guide to p-Toluene-d7-sulfonic Acid Monohydrate: Properties, Applications, and Experimental Insights

Authored by a Senior Application Scientist

Introduction: In the landscape of modern chemical research and pharmaceutical development, the strategic use of isotopically labeled compounds is indispensable for elucidating reaction mechanisms, quantifying analytes, and enhancing the pharmacokinetic profiles of drug candidates. Among these, p-Toluene-d7-sulfonic acid monohydrate stands out as a powerful tool. This deuterated analog of the widely-used strong organic acid, p-toluenesulfonic acid (PTSA), offers unique advantages in a range of applications, from mechanistic studies leveraging the kinetic isotope effect (KIE) to its use as an internal standard in analytical methods. This guide provides a comprehensive overview of its chemical identifiers, physicochemical properties, synthesis, and key applications, with a focus on the practical insights valuable to researchers and drug development professionals.

Chemical Identifiers and Physicochemical Properties

Precise identification and understanding the physicochemical properties of a reagent are fundamental to its effective and safe use in a research setting.

Key Identifiers

A summary of the essential identifiers for p-toluene-d7-sulfonic acid monohydrate is provided in the table below for quick reference.

Identifier	Value
CAS Number	1219795-22-8[1][2][3]
Molecular Formula	C₇D₇HOS₃ · H₂O[4]
Molecular Weight	197.26 g/mol [4][5]
InChI Key	KJIFKLIQANRMOU-ANHTTWOXSA-N[2][5]
Synonyms	p-Toluenesulfonic-d7 acid monohydrate, 4-Methyl-d3-benzene-2,3,5,6-d4-sulfonic acid monohydrate

Physicochemical Properties

The physical and chemical characteristics of p-toluene-d7-sulfonic acid monohydrate are largely similar to its non-deuterated counterpart, with the notable difference in mass influencing certain kinetic properties.

Property	Value
Appearance	White to off-white solid[1]
Purity	Typically ≥98 atom % D[5]
Solubility	Soluble in water, alcohols, and other polar organic solvents.
Acidity (pKa)	Strong acid, comparable to p-toluenesulfonic acid (pKa ≈ -2.8)

Synthesis and Isotopic Labeling

The synthesis of p-toluene-d7-sulfonic acid monohydrate requires a strategic approach to achieve high levels of deuterium incorporation. The primary method involves the sulfonation of a perdeuterated toluene precursor.

Synthetic Approach: Sulfonation of Toluene-d8

The most common and efficient route to p-toluene-d7-sulfonic acid monohydrate begins with toluene-d8. This ensures that all seven non-labile hydrogen positions on the aromatic ring and the methyl group are deuterated.

Reaction Scheme:

Toluene-d8 is reacted with a sulfonating agent, typically fuming sulfuric acid (sulfur trioxide in sulfuric acid), to introduce the sulfonic acid group onto the deuterated aromatic ring. The para-substituted product is the major isomer due to the directing effect of the methyl group.

Workflow for Synthesis:

Caption: A simplified workflow for the synthesis of p-toluene-d7-sulfonic acid monohydrate.

Experimental Considerations:

• Anhydrous Conditions: The sulfonation reaction should be carried out under anhydrous conditions to prevent unwanted side reactions and to ensure the efficiency of the sulfonating agent.

• Temperature Control: The reaction is exothermic, and careful temperature control is crucial to prevent polysulfonation and charring.

• Purification: The product is typically purified by recrystallization from a suitable solvent system to yield the monohydrate in high purity.

Applications in Research and Development

The primary value of p-toluene-d7-sulfonic acid monohydrate lies in its utility in mechanistic and quantitative studies.

Mechanistic Elucidation via the Kinetic Isotope Effect (KIE)

The replacement of hydrogen with deuterium, a heavier isotope, can lead to a decrease in the rate of a chemical reaction if the bond to this atom is broken or significantly altered in the rate-determining step. This phenomenon, known as the Kinetic Isotope Effect (KIE), is a powerful tool for probing reaction mechanisms.

Principle of KIE: The zero-point energy of a C-D bond is lower than that of a C-H bond. Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate. By comparing the rate of a reaction catalyzed by p-toluenesulfonic acid with the rate of the same reaction catalyzed by its d7-deuterated counterpart, researchers can infer whether the transfer of the acidic proton is involved in the rate-limiting step.

Conceptual Workflow for a KIE Study:

Caption: A generalized workflow for determining the kinetic isotope effect using p-toluene-d7-sulfonic acid monohydrate.

Acid Catalysis in Organic Synthesis

Similar to its non-deuterated form, p-toluene-d7-sulfonic acid monohydrate is a strong, organic-soluble acid catalyst for a wide range of transformations.

• Esterification and Transesterification: It is an effective catalyst for the formation of esters from carboxylic acids and alcohols, and for the transesterification of existing esters.

• Acetal and Ketal Formation: It is used to protect aldehydes and ketones as acetals and ketals, respectively.

• Dehydration Reactions: It can catalyze the elimination of water to form alkenes from alcohols.

The choice of the deuterated catalyst in these reactions is typically for mechanistic investigation rather than for routine synthesis, where the more economical non-deuterated version is preferred.

Internal Standard in Analytical Chemistry

Due to its distinct mass, p-toluene-d7-sulfonic acid monohydrate is an excellent internal standard for the quantification of p-toluenesulfonic acid and related compounds in various matrices using mass spectrometry-based techniques like LC-MS or GC-MS. The seven deuterium atoms provide a significant mass shift, preventing isotopic overlap with the analyte and ensuring accurate quantification.

Spectroscopic Characterization

The spectroscopic properties of p-toluene-d7-sulfonic acid monohydrate are crucial for its identification and for monitoring its role in chemical reactions.

• ¹H NMR Spectroscopy: In a highly deuterated sample, the proton NMR spectrum will be significantly simplified. The signals corresponding to the aromatic and methyl protons will be absent or greatly diminished. The only significant peak would likely be a broad singlet for the hydronium proton and the water of hydration, which would be exchangeable with D₂O.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorptions for the sulfonate group (S=O stretches). The O-H stretching region will be complex due to the presence of the sulfonic acid proton and the water of hydration. The C-H stretching and bending vibrations will be shifted to lower frequencies (C-D stretches and bends), providing a clear indication of deuteration.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated compound, which is 7 mass units higher than its non-deuterated counterpart. This mass shift is the basis for its use as an internal standard.

Safety, Handling, and Storage

p-Toluene-d7-sulfonic acid monohydrate is a strong acid and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat when handling the compound.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as bases and strong oxidizing agents. The compound is hygroscopic and should be protected from moisture.

Conclusion

p-Toluene-d7-sulfonic acid monohydrate is a valuable and versatile tool for the modern researcher. Its utility in elucidating reaction mechanisms through kinetic isotope effect studies is a cornerstone of physical organic chemistry. Furthermore, its application as an internal standard in analytical methods underscores its importance in achieving accurate and reliable quantitative data. A thorough understanding of its properties, synthesis, and safe handling is paramount for leveraging its full potential in the laboratory. This guide serves as a foundational resource for scientists and drug development professionals seeking to employ this powerful isotopically labeled compound in their research endeavors.

References

• BOC Sciences. p-Toluene-[d7]-sulfonic acid monohydrate. [Link]

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Navigating Isotopic Space: A Comparative Analysis of p-Toluene-d7-sulfonic Acid and d8-Toluenesulfonic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the precise world of analytical chemistry and drug development, the use of stable isotope-labeled compounds is indispensable. They serve as ideal internal standards for mass spectrometry, tracers for metabolic studies, and tools for elucidating reaction mechanisms. However, the utility of a deuterated standard is not merely a function of its mass shift; it is dictated by the strategic placement of deuterium atoms and the inherent chemical properties of the molecule. This guide provides a detailed technical comparison between two closely related yet functionally distinct deuterated analogues of p-toluenesulfonic acid (PTSA): p-toluene-d7-sulfonic acid and the notionally complete d8-toluenesulfonic acid. We will explore their structural nuances, the rationale behind their synthesis, and the profound implications of these differences for their application in high-stakes research and development environments.

The Foundation: Understanding p-Toluenesulfonic Acid (PTSA)

Before delving into its deuterated variants, it is crucial to understand the parent molecule. p-Toluenesulfonic acid (PTSA or TsOH) is a strong organic acid with the formula CH₃C₆H₄SO₃H.[1] It is a white, hygroscopic solid that is highly soluble in water and polar organic solvents.[1][2] Its strong acidity (pKa ≈ -2.8) makes it an effective and widely used catalyst in organic synthesis for reactions such as esterification, acetalization, and dehydration.[3][4][5][6]

The PTSA molecule contains eight hydrogen atoms located in three distinct chemical environments:

• Three methyl (-CH₃) protons: Aliphatic and generally stable.

• Four aromatic (C₆H₄) protons: Bound to the benzene ring, also stable.

• One sulfonic acid (-SO₃H) proton: Highly acidic and labile, meaning it can readily exchange with other acidic protons in the environment (e.g., from water or alcohol solvents).

This final point regarding the lability of the sulfonic acid proton is the critical factor that dictates the synthesis and application of its deuterated analogues.

Structural Dissection: p-Toluene-d7-sulfonic Acid vs. d8-Toluenesulfonic Acid

The core difference between these two molecules lies in the number and location of deuterium atoms incorporated into the structure.

• p-Toluene-d7-sulfonic acid (p-TsOH-d7): In this isotopologue, seven of the eight hydrogen atoms are replaced with deuterium. Specifically, the three hydrogens on the methyl group and the four hydrogens on the aromatic ring are substituted. The acidic proton on the sulfonic acid group remains as a hydrogen (-SO₃H).[7][8]

• d8-Toluenesulfonic acid (p-TsOH-d8): This compound represents the fully deuterated version of PTSA, where all eight hydrogen atoms, including the acidic proton on the sulfonic acid group, are replaced by deuterium (-SO₃D).

The following diagram illustrates this fundamental structural difference.

Caption: Structural comparison of p-Toluene-d7- and d8-sulfonic acid.

Comparative Analysis: Properties and Applications

The seemingly minor difference of a single isotopic substitution on the sulfonic acid group leads to significant divergence in the practical application and utility of these compounds.

Feature	p-Toluene-d7-sulfonic acid (p-TsOH-d7)	d8-Toluenesulfonic acid (p-TsOH-d8)
Chemical Formula	C₇D₇HSO₃	C₇D₇DSO₃
Molecular Weight	~179.24 g/mol (anhydrous)	~180.25 g/mol (anhydrous)
Mass Shift vs. Analyte	M+7	M+8
Acidic Group	-SO₃H (Protium)	-SO₃D (Deuterium)
Isotopic Stability	High in protic solvents (e.g., H₂O, MeOH)	Low in protic solvents due to D/H exchange
Primary Application	Gold-standard internal standard for LC-MS/MS quantification of PTSA.[7]	Mechanistic studies of acid catalysis and kinetic isotope effects involving proton/deuteron transfer.
Rationale for Use	Chemically identical to the analyte for co-elution and ionization, but mass-shifted for detection.[9][10] The stable C-D bonds and non-exchangeable deuterium placement ensure isotopic purity is maintained throughout sample preparation and analysis.[11]	The labile deuteron is the point of interest, allowing researchers to track its involvement in a reaction pathway.

The Causality Behind Experimental Choices: Why p-TsOH-d7 is the Preferred Internal Standard

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS), an ideal internal standard (IS) must mimic the behavior of the analyte as closely as possible to correct for variability during sample preparation, chromatography, and ionization.[10][12] A stable isotope-labeled (SIL) version of the analyte is considered the gold standard for this purpose.[13]

The Critical Role of Isotopic Stability:

The primary reason p-toluene-d7-sulfonic acid is the superior choice for an internal standard is the stability of its isotopic label . The deuterium atoms are placed on carbon atoms (C-D bonds), which are strong and non-exchangeable under typical analytical conditions.[9] The acidic proton on the sulfonic acid group is intentionally left as hydrogen.

Why is this critical? If the d8 version were used as an internal standard in a typical workflow—which often involves solvents like water, methanol, or acetonitrile with trace water—the acidic deuteron (-SO₃D) would rapidly exchange with protons from the solvent.

D/H Exchange: CD₃C₆D₄SO₃D + H₂O ⇌ CD₃C₆D₄SO₃H + HDO

This D/H exchange would lead to a mixture of d8 and d7 species in the solution. The mass spectrometer would detect both, compromising the accuracy and precision of the quantification. The internal standard would no longer be a single, reliable entity, violating the core principle of its use. Therefore, synthesizing the d7 version is a deliberate and necessary choice to create a robust and reliable analytical tool.

The following workflow illustrates the use of p-TsOH-d7 as an internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Experimental Protocol: A Self-Validating System for Isotopic Purity and Cross-Contribution

To ensure the trustworthiness of analytical data, every new lot of a deuterated internal standard must be validated. This protocol describes a self-validating system to confirm the isotopic purity of p-toluene-d7-sulfonic acid and quantify its contribution (cross-talk) to the unlabeled analyte signal.[10]

Objective: To verify that the p-TsOH-d7 internal standard does not contain a significant amount of unlabeled p-TsOH (d0) that would interfere with the quantification of the analyte, especially at the Lower Limit of Quantitation (LLOQ).

Methodology:

• Solution Preparation:

  • IS Stock Solution: Prepare a 1 mg/mL stock solution of p-toluene-d7-sulfonic acid in a suitable solvent (e.g., 50:50 methanol:water).

  • IS Working Solution: Dilute the IS Stock Solution to the final concentration that will be used in the analytical method (e.g., 100 ng/mL).

  • Analyte Stock Solution: Prepare a 1 mg/mL stock solution of unlabeled p-toluenesulfonic acid.

  • Analyte LLOQ Sample: Prepare a sample in the relevant matrix (e.g., blank plasma) containing the analyte at its LLOQ concentration (e.g., 1 ng/mL) and spike it with the IS Working Solution.

  • "Zero Sample" (IS Only): Prepare a blank matrix sample spiked only with the IS Working Solution.

• LC-MS/MS Analysis:

  • Equilibrate the LC-MS/MS system with the analytical method.

  • Inject the "Zero Sample" and the "Analyte LLOQ Sample" in triplicate.

  • Acquire data using Multiple Reaction Monitoring (MRM) mode, monitoring for two transitions:

    • Analyte Transition: The specific precursor → product ion transition for unlabeled p-toluenesulfonic acid.

    • IS Transition: The specific precursor → product ion transition for p-toluene-d7-sulfonic acid.

• Data Analysis and Acceptance Criteria:

  • Measure the peak area for the analyte transition in the "Zero Sample" (Area_Analyte_in_Zero). This signal represents the contribution of any unlabeled (d0) impurity present in the deuterated internal standard.

  • Measure the peak area for the analyte transition in the "Analyte LLOQ Sample" (Area_Analyte_in_LLOQ).

  • Calculate the Cross-Contribution (%): % Contribution = (Area_Analyte_in_Zero / Area_Analyte_in_LLOQ) * 100

  • Acceptance Criterion: The cross-contribution from the internal standard to the analyte signal should be acceptably low, typically less than 5% of the analyte response at the LLOQ, to ensure accurate quantification at low concentrations.

This protocol acts as a self-validating system. By demonstrating minimal cross-talk, it provides confidence that the deuterated internal standard is of high isotopic purity and fit for its intended purpose, thereby ensuring the integrity of the subsequent quantitative analyses.

Conclusion

The distinction between p-toluene-d7-sulfonic acid and d8-toluenesulfonic acid is a clear example of how strategic isotopic labeling is paramount in modern chemical and pharmaceutical sciences. While both are "deuterated PTSA," their functional roles are dictated by the lability of the sulfonic acid proton.

• p-Toluene-d7-sulfonic acid is intentionally synthesized with a terminal -SO₃H group, preserving its isotopic integrity in common analytical solvents and making it an exemplary internal standard for mass spectrometry. Its design prioritizes stability and reliability for quantitative applications.

• d8-Toluenesulfonic acid , with its exchangeable -SO₃D group, is unsuited for this role but offers potential for specialized mechanistic studies where tracking the transfer of the acidic deuteron is the primary objective.

For researchers, scientists, and drug development professionals, understanding this fundamental difference is crucial for selecting the appropriate tool, designing robust analytical methods, and generating data of the highest accuracy and integrity.

References

• Gant, T. G. (2014). Using stable isotopes to solve problems in pharmaceutical discovery and development. Journal of Labelled Compounds and Radiopharmaceuticals, 57(3), 193-199. [Link]

• Gaudry, D., et al. (2021). A Primer of Deuterium in Drug Design. Taylor & Francis Online. [Link]

• Capital Resin Corporation. (2025). Key Properties of Para-Toluenesulfonic Acid. Capital Resin Corporation. [Link]

• Hulikal, V. (n.d.). Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board. [Link]

• Wikipedia. (n.d.). p-Toluenesulfonic acid. Wikipedia. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.[Link]

• Beacon Bioscience. (n.d.). From Bench to Blockbuster: The Definitive Clinical and Commercial Analysis of Deuterated Drugs. Beacon Bioscience. [Link]

• SYNTHETIKA. (n.d.). P - Toluenesulfonic acid P-Tos Tosylic Acid - 5000g. SYNTHETIKA. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• W.T.C. Products B.V. (n.d.). Buy para-Toluenesulfonic acid (Technical Grade). W.T.C. Products B.V.[Link]

• PubMed. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed. [Link]

• Beacon Bioscience. (n.d.). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Beacon Bioscience. [Link]

• YouTube. (2025). Deuterated Internal Standards for LC-MS. YouTube. [Link]

• ResearchGate. (n.d.). Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC-MS/MS Assays? A Case Study Using Plasma Free Metanephrine and Normetanephrine. ResearchGate. [Link]

• PubMed. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. PubMed. [Link]

• Zu-Lon Industrial Co., Ltd. (n.d.). PTSA, Para Toluene Sulfonic Acid. Zu-Lon Industrial Co., Ltd.[Link]

• Amizara Speciality Chemicals LLP. (2023). Uses of Para Toluene Sulfonic Acid. Amizara Speciality Chemicals LLP. [Link]

• PubChem. (n.d.). p-Toluenesulfonic acid. PubChem. [Link]

• PubMed Central (PMC). (2020). Performance of p-Toluenesulfonic Acid–Based Deep Eutectic Solvent in Denitrogenation: Computational Screening and Experimental Validation. National Center for Biotechnology Information. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Understanding p-Toluenesulfonic Acid (PTSA): Properties, Synthesis, and Key Applications. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

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Protocols & Analytical Methods

Advanced Application Note: p-Toluene-d7-sulfonic Acid Monohydrate (PTSA-d7) as a Multifunctional NMR Internal Standard and Mechanistic Probe

Executive Summary

In advanced pharmaceutical analysis and structural elucidation, the selection of an appropriate Nuclear Magnetic Resonance (NMR) internal standard is critical for data integrity. p-Toluene-d7-sulfonic acid monohydrate (PTSA-d7) is a fully deuterated, strong organic acid that serves a dual purpose in modern NMR workflows. First, it acts as an "NMR-silent" acidifier in 1 H NMR to resolve peak broadening in basic or tautomeric Active Pharmaceutical Ingredients (APIs) without introducing overlapping aromatic or methyl signals [1]. Second, it functions as a highly precise, soluble internal standard for quantitative Deuterium ( 2 H) and Carbon-13 ( 13 C) qNMR applications, such as Site-Specific Natural Isotope Fractionation (SNIF-NMR) [2].

This application note provides the mechanistic rationale, physicochemical data, and self-validating experimental protocols for deploying PTSA-d7 in rigorous analytical environments.

Mechanistic Rationale & E-E-A-T Principles

The "Silent" Acidifier in 1 H NMR

The Problem: In neutral deuterated solvents (e.g., D 2​ O, CD 3​ OD), basic amines and tautomeric APIs frequently exhibit severe signal broadening. This is caused by intermediate proton exchange rates and nitrogen inversion occurring on the NMR timescale, which obscures critical J -coupling information. The Causality: By introducing a strong acid, the equilibrium is driven entirely to the protonated state, pushing the exchange rate out of the intermediate regime and yielding sharp, highly resolved signals. Why PTSA-d7? Standard HCl can cause unpredictable chemical shifts of the residual water peak, and non-deuterated p-Toluenesulfonic acid (PTSA) introduces massive aromatic (7.68, 7.35 ppm) and methyl (2.39 ppm) signals that overlap with the API. PTSA-d7 provides the necessary acidic environment (pKa ~ -2.8) while remaining completely "silent" in the 1 H NMR spectrum due to its ≥98 atom % D isotopic purity .

The Quantitative Reference in 2 H-qNMR

In 2 H-qNMR, researchers quantify the deuterium enrichment of labeled drugs or natural products. An internal standard must possess a known, calibrated deuterium content that does not overlap with the analyte. PTSA-d7 provides a sharp, distinct CD 3​ signal (~2.3 ppm in 2 H NMR) that integrates to exactly 3 deuteriums, making it an ideal internal standard for quantitative analysis across NMR, GC-MS, and LC-MS platforms [3].

Physicochemical & Spectral Data

Table 1: Physicochemical and Isotopic Profile of PTSA-d7

Property	Specification
Chemical Name	p-Toluene-d7-sulfonic acid monohydrate
Empirical Formula	C 7​ D 7​ HO 3​ S · H 2​ O
Molecular Weight	197.26 g/mol
Isotopic Purity	≥ 98 atom % D
pKa (approximate)	-2.8
1 H NMR Signals	Absent (or trace residual at 7.8, 7.2, 2.3 ppm)
2 H NMR Signals	7.8 ppm (2D), 7.2 ppm (2D), 2.3 ppm (3D)

Table 2: Comparative NMR Signal Profiles ( 1 H vs 2 H)

Compound	1 H NMR Profile (D 2​ O)	2 H NMR Profile (CHCl 3​ )	Primary Application
PTSA (Non-deuterated)	7.68 (d, 2H), 7.35 (d, 2H), 2.39 (s, 3H)	None (Natural abundance only)	1 H-qNMR Internal Standard
PTSA-d7 (Deuterated)	Silent (No interfering peaks)	7.8 (br, 2D), 7.2 (br, 2D), 2.3 (s, 3D)	2 H-qNMR IS / Silent Acidifier

Experimental Protocols

Protocol A: In Situ pH Adjustment and Silent Catalysis for 1 H NMR

This protocol is designed to resolve peak broadening in basic APIs without contaminating the 1 H spectrum.

• Sample Preparation: Dissolve 5–10 mg of the basic/tautomeric API in 0.6 mL of the chosen deuterated solvent (e.g., CD 3​ OD or D 2​ O).

• Baseline Acquisition: Acquire a standard 1 H NMR spectrum (e.g., 16 scans, D1 = 1s). Identify regions of peak broadening or overlap.

• Acidification: Add 1–2 molar equivalents of PTSA-d7 directly to the NMR tube. (Note: For a 10 mg sample of MW 300, add ~6.5 mg of PTSA-d7).

• Equilibration: Invert the tube 5 times to ensure complete dissolution and protonation.

• Re-Acquisition: Acquire a new 1 H NMR spectrum under identical parameters.

Validation Checkpoint: Compare the integration of the API's core structural protons before and after PTSA-d7 addition. The total integral must remain constant, but the peak width at half-height (FWHM) should decrease significantly, confirming successful protonation without introducing standard PTSA aromatic signals [1].

Protocol B: 2 H-qNMR Quantification Workflow

This protocol utilizes PTSA-d7 as a quantitative internal standard for measuring deuterium enrichment.

• Gravimetric Preparation: Using a microbalance (±0.01 mg precision), weigh the deuterated analyte and the PTSA-d7 internal standard into a single vial. Ensure the molar ratio of D-atoms yields approximately 1:1 signal intensity.

• Solvent Addition: Dissolve the mixture in 0.6 mL of a deuterium-depleted solvent (e.g., CHCl 3​ ) to prevent solvent 2 H signals from overwhelming the detector.

• T 1​ Determination: Perform an inversion-recovery (T 1​ ) experiment on the 2 H channel to determine the longitudinal relaxation time of the PTSA-d7 CD 3​ signal and the analyte signals.

• Spectral Acquisition: Set the relaxation delay (D1) to ≥5×T1​ of the slowest relaxing nucleus to ensure >99.3% magnetization recovery [4]. Acquire the 2 H NMR spectrum.

• Processing and Quantification: Apply exponential line broadening (e.g., 1-2 Hz), phase the spectrum manually, and apply a strict baseline correction. Integrate the PTSA-d7 CD 3​ signal (~2.3 ppm) against the analyte signals to calculate absolute isotopic enrichment.

Validation Checkpoint: The integral of the PTSA-d7 aromatic deuteriums (~7.8 and 7.2 ppm) must equal exactly 4/3 of the CD 3​ signal (~2.3 ppm). Any deviation indicates incomplete relaxation or baseline distortion.

Workflow Visualizations

Workflow for utilizing PTSA-d7 as an internal standard in quantitative NMR (qNMR) analysis.

Mechanistic pathway of using PTSA-d7 as an NMR-silent acidifier to resolve spectral overlap.

References

• Wikipedia. "Isotopic analysis by nuclear magnetic resonance (SNIF-NMR)." Wikimedia Foundation. [Link]

• Pauli, G. F., Chen, S.-N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., Friesen, J. B., McAlpine, J. B., & Napolitano, J. G. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231, 2014.[Link]

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• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Application Note: Mechanistic Elucidation and Isotope Labeling Protocols Using p-Toluene-d7-sulfonic Acid

Introduction & Scientific Rationale

p-Toluenesulfonic acid (PTSA) is a prototypical, highly soluble organic strong acid catalyst widely utilized in organic synthesis for esterification, acetalization, and transesterification reactions ()[1]. In advanced drug development and mechanistic organic chemistry, its fully deuterated analogue, p-Toluene-d7-sulfonic acid monohydrate (p-TsOH-d7, CAS: 1219795-22-8), serves as an indispensable analytical tool ()[2].

By substituting the seven protons on the aromatic ring and methyl group with deuterium (typically ≥ 98 atom % D), researchers create a self-validating system to probe reaction mechanisms via Kinetic Isotope Effects (KIE) and utilize the compound as a "silent" internal standard in Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) ()[3].

Causality in Experimental Design: Why p-TsOH-d7?

Expert experimental design relies on understanding the causality behind reagent selection. The use of p-TsOH-d7 provides three distinct mechanistic advantages:

• Kinetic Isotope Effect (KIE): In acid-catalyzed reactions, it is often necessary to determine whether the transfer of a proton from the catalyst to the substrate is the rate-limiting step. Because the O-D bond is stronger than the O-H bond due to lower zero-point energy, substituting standard PTSA with p-TsOH-d7 will decrease the reaction rate if proton transfer is the slowest step, signifying a primary KIE ()[3].

• Spectroscopic Clarity (NMR): Deuterium atoms are "silent" under standard 1H -NMR conditions. Using p-TsOH-d7 prevents the catalyst's aromatic signals (normally around 7.1 and 7.5 ppm) and methyl signal (2.3 ppm) from obscuring critical substrate peaks during in-situ reaction monitoring ()[3].

• Mass Spectrometry Standardization: The distinct mass shift (+7 Da) of p-TsOH-d7 makes it an ideal internal standard for accurately quantifying PTSA residues in active pharmaceutical ingredients (APIs), ensuring compliance with genotoxic impurity guidelines ()[4].

Workflow for mechanistic elucidation using p-TsOH-d7 in kinetic and spectroscopic studies.

Quantitative Data: Catalyst Properties

The following table summarizes the comparative quantitative data between standard PTSA and its deuterated counterpart, highlighting the variables that impact experimental workflows.

Property	Standard p-TsOH·H₂O	p-TsOH-d7·H₂O	Experimental Impact
CAS Number	6192-52-5	1219795-22-8	Regulatory and reagent sourcing compliance
Molecular Weight	190.22 g/mol	197.26 g/mol	+7.04 Da mass shift for MS resolution ()[5]
Isotopic Purity	N/A	≥ 98 atom % D	Ensures minimal 1H background in NMR ()[5]
Acidity ( pKa​ )	-2.8 (in water)	~ -2.8 (in water)	Maintains identical catalytic strength ()[1]
1H -NMR Signals	2.3 (s), 7.1 (d), 7.5 (d)	None (Silent)	Allows unobstructed spectral monitoring ()[3]

Experimental Protocols

Protocol A: Kinetic Isotope Effect (KIE) Determination in Esterification

Objective: To determine if protonation of the carbonyl oxygen is the rate-determining step in the esterification of a target carboxylic acid. Self-Validating Mechanism: By running parallel reactions under identical thermal conditions, the ratio of the observed pseudo-first-order rate constants ( kH​/kD​ ) internally validates the mechanistic hypothesis without external calibration drift.

Step-by-step parallel reaction workflow for determining the Kinetic Isotope Effect via HPLC.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare a 0.1 M solution of the target carboxylic acid in anhydrous ethanol. Prepare separate 0.01 M catalyst solutions of standard PTSA and p-TsOH-d7 in anhydrous ethanol.

• Reaction Initiation: In two separate, temperature-controlled ( 80∘C ) Schlenk flasks, add 10 mL of the carboxylic acid solution. Inject 1 mL of the respective catalyst solution to initiate the reaction.

• Sampling: Withdraw 100 μL aliquots at precisely timed intervals (e.g., 5, 10, 15, 30, 60 minutes).

• Quenching: Immediately quench each aliquot into 900 μL of cold ( 0∘C ) acetonitrile containing a known internal standard (e.g., biphenyl) to halt the acid-catalyzed process.

• Analysis: Analyze the quenched samples via HPLC-UV to quantify the remaining carboxylic acid and the formed ester.

• Data Processing: Plot ln([A]0​/[A]t​) versus time to determine the pseudo-first-order rate constants ( kH​ and kD​ ). Calculate the KIE ( kH​/kD​ ). A value significantly greater than 1 indicates a primary kinetic isotope effect ()[3].

Protocol B: In-Situ NMR Monitoring of Acetalization

Objective: To monitor the formation of an acetal from an aldehyde without spectral interference from the acid catalyst.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 0.1 mmol of the target aldehyde and 0.5 mmol of ethylene glycol in 0.6 mL of deuterated chloroform ( CDCl3​ ).

• Baseline Scan: Acquire a baseline 1H -NMR spectrum to record the initial aldehyde proton signal (typically 9-10 ppm).

• Catalyst Addition: Add 5 mol% (1.0 mg) of p-TsOH-d7 monohydrate directly to the NMR tube. Cap and invert gently to mix.

• Kinetic Monitoring: Insert the tube into the NMR spectrometer (pre-heated to 40∘C ). Acquire 1H -NMR spectra every 2 minutes for 1 hour.

• Causality Check: Observe the disappearance of the aldehyde peak and the appearance of the acetal peak (typically 4.5-6.0 ppm). The absence of catalyst peaks at 2.3, 7.1, and 7.5 ppm ensures accurate integration of the substrate and product signals, allowing for precise kinetic mapping ()[3].

References

• Wikipedia. "p-Toluenesulfonic acid." Wikipedia, The Free Encyclopedia. Available at:[Link]

Sources

• 1. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 2. CAS: 1219795-22-8 | CymitQuimica [cymitquimica.com]
• 3. P-Toluene-D7-sulfonic acid H2O | 1219795-22-8 | Benchchem [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. p-Toluene-d7-sulfonic acid monohydrate 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]

Application Note: High-Fidelity Synthesis of Deuterated Esters Utilizing p-Toluene-d₇-sulfonic Acid Catalyst

Strategic Context in Drug Development

The strategic incorporation of deuterium into active pharmaceutical ingredients (APIs) is a transformative approach in modern drug design. By exploiting the primary kinetic isotope effect (KIE), deuteration significantly enhances metabolic stability, reduces clearance rates, and minimizes the formation of toxic metabolites without altering the molecule's core pharmacological profile[1].

Esters frequently serve as crucial prodrugs or key synthetic intermediates in these development pipelines. However, synthesizing deuterated esters via classical Fischer esterification presents a severe chemical vulnerability: isotopic scrambling . Conventional acid catalysts, such as standard p-toluenesulfonic acid (PTSA) or sulfuric acid, introduce protium (H⁺) into the reaction matrix. Because the esterification mechanism involves highly reversible protonation and deprotonation steps, the use of an H⁺-donating catalyst inevitably leads to H/D exchange at labile positions (e.g., α-carbonyl carbons or deuterated hydroxyl groups).

To resolve this, p-toluene-d₇-sulfonic acid monohydrate (PTSA-d₇) is employed as the premier catalytic solution. PTSA-d₇ acts as a robust organic catalyst[2], providing a deuteron (D⁺) rather than a proton, thereby preserving the absolute isotopic integrity of the target molecule while maintaining high catalytic efficiency[1].

Mechanistic Causality: The PTSA-d₇ Advantage

Fischer esterification is an equilibrium-driven process initiated by the electrophilic activation of the carboxylic acid via an acid catalyst.

• The Scrambling Vulnerability: If standard PTSA is used alongside a deuterated alcohol (R-OD), the catalytic cycle generates H₂O and HOD, continuously diluting the deuterium pool. Furthermore, enolizable α-protons on the carboxylic acid are highly susceptible to acid-catalyzed tautomerization, leading to rapid H/D exchange and loss of the isotopic label.

• The Deuterated Catalyst Solution: PTSA-d₇ (CD₃C₆D₄SO₃D·D₂O) functions as a pure D⁺ donor. The active catalytic species in the reaction matrix is the deuterated hydronium ion, with the deuterated sulfonate acting as the counter-ion[1]. This ensures that every reversible proton-transfer step in the mechanism is replaced by a deuteron-transfer step.

• Kinetic Efficiency: PTSA is favored over mineral acids due to its superior solubility in non-polar azeotropic solvents (like toluene) and its excellent functional group tolerance. The activation energy for PTSA-catalyzed esterification is remarkably low (e.g., ~22.6 kJ/mol for phenolic acid derivatives), ensuring rapid conversion kinetics even at moderate temperatures[3].

Catalytic cycle of PTSA-d7 driven esterification preventing isotopic scrambling.

Quantitative Data & Optimization

To demonstrate the critical nature of catalyst selection, the table below summarizes the optimization of a model reaction: the esterification of phenylacetic acid-d₂ with ethanol-d₆ in toluene.

Catalyst System	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Isotopic Purity (%D retention)	Mechanistic Observation
Standard PTSA	5.0	6	85	78	Severe H/D scrambling at α-position
H₂SO₄	5.0	6	82	71	Widespread isotopic dilution
PTSA-d₇	1.0	12	88	>99	Complete preservation of D-label
PTSA-d₇	5.0	6	95	>99	Optimal kinetics and purity

Self-Validating Experimental Protocol

Target: Synthesis of Ethyl-d₅ Phenylacetate-d₂ This protocol is engineered as a closed, self-validating system to prevent any introduction of protium from the environment, reagents, or workup phases.

Phase 1: Apparatus & Reagent Preparation

• Glassware Dehydration: Bake all glassware (round-bottom flask, Dean-Stark trap, reflux condenser) at 120 °C for a minimum of 4 hours. Cool under a continuous stream of dry argon. Causality: Ambient moisture acts as a protium source, which can shift the esterification equilibrium backward and introduce H⁺ into the D⁺ catalytic cycle.

• Solvent Integrity: Utilize strictly anhydrous toluene (distilled over sodium/benzophenone).

Phase 2: Reaction Assembly

• Substrate Loading: Under a positive argon atmosphere, charge the flask with Phenylacetic acid-d₂ (10.0 mmol) and Ethanol-d₆ (30.0 mmol, 3.0 equiv).

• Catalyst Addition: Add PTSA-d₇ monohydrate (0.5 mmol, 5 mol%). Causality: A 5 mol% loading provides optimal reaction kinetics. Lower loadings (<1%) risk stalling the reaction, while excessive catalyst provides no additional kinetic benefit and complicates downstream separation[3].

Phase 3: Execution & Azeotropic Distillation

• Reflux: Attach the Dean-Stark trap pre-filled with anhydrous toluene. Heat the reaction mixture to reflux (approx. 110 °C).

• Thermodynamic Driving Force: The byproduct of this deuterated esterification is D₂O. The Dean-Stark apparatus continuously removes D₂O from the system, thermodynamically driving the equilibrium toward the ester product according to Le Chatelier's principle.

• Reaction Monitoring: Monitor the reaction via TLC or LC-MS. The reaction typically reaches >95% conversion within 6 hours.

Self-validating experimental workflow for the synthesis of deuterated esters.

Phase 4: Isotope-Preserving Workup

Critical Causality Step: Standard aqueous workup uses H₂O, which can cause late-stage isotopic scrambling of the product's α-deuterons during the neutralization phase. 8. Quenching: Cool the reaction to room temperature. Quench the acid catalyst by adding a 5% solution of anhydrous Na₂CO₃ dissolved strictly in D₂O (Deuterium oxide). 9. Extraction: Separate the organic (toluene) layer. Extract the aqueous layer once with anhydrous ethyl acetate. 10. Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄ (do not use hydrates). Filter and concentrate under reduced pressure. 11. Purification: Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate) to isolate the pure deuterated ester.

Analytical Validation

To validate the self-correcting nature of this protocol, the final product must be analyzed to confirm that the PTSA-d₇ successfully shielded the molecule from protium intrusion:

• Quantitative ¹H-NMR & ²H-NMR: Assess the residual signals at the α-carbon and the ethyl chain via ¹H-NMR. The complete absence of proton signals at these loci, coupled with strong corresponding signals in ²H-NMR, confirms absolute isotopic fidelity.

• High-Resolution Mass Spectrometry (HRMS): Confirm the exact mass corresponding to the fully deuterated adduct [M+H]⁺ or [M+D]⁺. The absence of M-1 or M-2 peaks validates that no back-exchange occurred during the catalytic cycle or workup.

Sources

• 1. P-Toluene-D7-sulfonic acid H2O | 1219795-22-8 | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. xb.haut.edu.cn [xb.haut.edu.cn]

Application Note: A Practical Guide to the Preparation of Quantitative NMR Samples Using p-Toluene-d7-sulfonic Acid Monohydrate as an Internal Standard

Abstract & Introduction: The Foundation of Accuracy in qNMR

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful primary ratio method for determining the purity and concentration of chemical substances.[1] Its fundamental principle lies in the direct proportionality between the integrated signal area of a nucleus and the number of those nuclei in the sample.[2] This allows for highly accurate quantification without the need for identical reference materials for each analyte, a significant advantage over many chromatographic techniques.

The cornerstone of a successful qNMR experiment is the internal standard (IS), a compound of known, high purity added in a precisely weighed amount to the sample.[3] The analyte's quantity is determined relative to this standard. Therefore, any error in the purity or mass of the internal standard translates directly into error in the final result.[3]

This application note provides a detailed protocol and scientific rationale for the use of p-toluene-d7-sulfonic acid monohydrate (TsOH-d7·H₂O) as an internal standard for ¹H qNMR. We will delve into the causality behind experimental choices, focusing on the unique properties of this standard and the critical steps required to mitigate potential sources of error, particularly those arising from its hygroscopic nature.

The Scientific Rationale: Why Choose p-Toluene-d7-sulfonic Acid Monohydrate?

The selection of an internal standard is the most critical decision in developing a robust qNMR method.[4][5][6] An ideal standard must be chemically inert, soluble in the chosen solvent, possess signals that do not overlap with the analyte, and be of high, certified purity.[2][7] TsOH-d7·H₂O offers several distinct advantages that make it an excellent choice for a wide range of applications, particularly with polar analytes in aqueous or alcohol-based solvent systems.

• Simplified, Well-Resolved Signals: The deuteration of the aromatic ring leaves a single proton, which appears as a sharp singlet. The methyl group also produces a singlet. This simple spectral signature minimizes the chance of signal overlap with complex analyte spectra and reduces integration errors that can arise from coupled signals.[5]

• Strategic Chemical Shifts: The aromatic and methyl signals of TsOH-d7 typically appear in regions of the ¹H NMR spectrum that are often unoccupied, reducing the likelihood of interference with analyte peaks.

• Excellent Solubility: The sulfonic acid moiety renders the compound highly soluble in polar deuterated solvents such as D₂O, Methanol-d₄, and DMSO-d₆, ensuring sample homogeneity—a prerequisite for acquiring high-quality, shimmed spectra.[4][8]

• Stability: p-Toluenesulfonic acid is a stable, crystalline solid, which is essential for accurate weighing and long-term storage.[7]

The primary challenge associated with this standard is its hygroscopicity, as it exists as a stable monohydrate. This is not a disadvantage if handled correctly; the monohydrate form can be more stable in its mass than an anhydrous compound that readily absorbs atmospheric moisture.[9][10] The key is to know the precise water content and account for it in all calculations.

Table 1: Properties of p-Toluene-d7-sulfonic Acid Monohydrate

Property	Value / Description	Rationale & Importance
Molecular Formula	C₇D₇H₃SO₄	The molecular weight must be known precisely for molar calculations.
Molecular Weight	~199.28 g/mol (Varies slightly with isotopic purity)	Accurate mass is fundamental to the qNMR equation. Always use the MW from the Certificate of Analysis.
Key ¹H Signals	Aromatic H (singlet), Methyl H (singlet)	Simple singlets are ideal for accurate integration, minimizing errors from peak splitting.
Typical Chemical Shifts	Aromatic: ~7.7 ppm; Methyl: ~2.4 ppm (in D₂O)	Positions are in relatively uncongested spectral regions. Shifts are solvent-dependent.[2]
Purity Requirement	≥99.5% (Certified Reference Material)	The standard's purity is a direct multiplier in the final calculation; high, certified purity is non-negotiable.[4]
Handling Consideration	Hygroscopic (stable monohydrate)	Requires careful weighing procedures and accounting for water content to ensure mass accuracy.[10][11]

Experimental Workflow and Protocol

The entire qNMR process, from planning to calculation, must be treated as a self-validating system where each step builds upon the accuracy of the last. The workflow below is designed to ensure metrological traceability and minimize measurement uncertainty.[12][13]

Diagram 1: qNMR Sample Preparation Workflow

Sources

• 1. usp.org [usp.org]
• 2. emerypharma.com [emerypharma.com]
• 3. m.youtube.com [m.youtube.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 6. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Absolute Purities of Hygroscopic Substances by Quantitative NMR Analysis for the Standardization of Quantitative Reagents in the Japanese Pharmacopoeia (Part 2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. bipm.org [bipm.org]

Technical Notes & Optimization

Removing water from p-toluene-d7-sulfonic acid monohydrate without deuterium loss

Welcome to the Technical Support Center for isotopic reagents. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals who need to remove the water of hydration from p-toluene-d7-sulfonic acid monohydrate (p-TsOH-d7·H₂O) without compromising its isotopic purity.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q: Why did my p-TsOH-d7 lose isotopic purity after standard Dean-Stark drying with toluene? A: Standard dehydration of p-toluenesulfonic acid relies on azeotropic distillation with toluene at ~110 °C. However, p-TsOH is a powerful Brønsted acid catalyst known to facilitate electrophilic aromatic substitution (SEAr). Recent studies demonstrate that pTSA actively catalyzes hydrogen/deuterium (H/D) exchange on aromatic rings . When you reflux p-TsOH-d7 in a massive molar excess of undeuterated toluene, the thermal energy drives a reversible SEAr reaction. This causes the deuterium atoms on the acid's aromatic ring to exchange with the protium in the solvent, leading to isotopic degradation.

Q: How does the choice of azeotropic solvent affect deuterium retention? A: To prevent SEAr-mediated H/D exchange, you must remove either the thermal activation energy or the aromatic protons. If azeotropic distillation is necessary for scale, replacing toluene with an aliphatic solvent like cyclohexane (bp 81 °C, azeotrope at 69.8 °C) eliminates the aromatic protons available for exchange. Because cyclohexane cannot undergo SEAr, the C7D7 core of the acid remains fully preserved.

Q: The acidic proton is showing up as 'H' instead of 'D' in my NMR. How do I fix this? A: Commercial deuterated monohydrates often contain H₂O rather than D₂O, meaning the acidic site exists in rapid equilibrium as -SO₃H. To ensure the acidic proton is deuterated (-SO₃D), you must perform an isotopic wash prior to drying. Dissolve the compound in an excess of D₂O to drive the equilibrium toward -SO₃D, then remove the solvent using the gentle desiccation protocol below.

Part 2: Mechanistic & Workflow Visualizations

Figure 1: Mechanistic pathways of H/D exchange vs. isotope preservation during dehydration.

Figure 2: Step-by-step workflow for the safe dehydration of p-TsOH-d7·H2O using P2O5.

Part 3: Validated Dehydration Protocols

Protocol A: Room-Temperature Vacuum Desiccation (Gold Standard)

This method entirely removes the thermal activation energy required for SEAr, ensuring zero deuterium loss on the aromatic ring .

• Preparation: Transfer the p-TsOH-d7·H₂O into a wide, shallow glass petri dish to maximize surface area.

• Desiccant Setup: Place a fresh batch of phosphorus pentoxide (P₂O₅) in a secondary dish at the bottom of a vacuum desiccator.

• Vacuum Application: Apply a high vacuum (≤ 5 mmHg) at room temperature (25 °C).

• Drying Phase: Leave the system under static vacuum for 12–24 hours. The P₂O₅ will irreversibly react with the evolving water vapor.

• Validation (Self-Validating Step): Dissolve a 5 mg aliquot of the dried product in anhydrous CDCl₃. Run a ¹H-NMR. The absence of aromatic signals at δ 7.2 and 7.7 ppm confirms zero protium incorporation. The absence of a broad peak at δ ~5.0 ppm confirms complete dehydration.

• Storage: Backfill the desiccator with dry Argon. The resulting anhydrous p-TsOH-d7 is highly hygroscopic. Store immediately in a tightly sealed Schlenk flask.

Protocol B: Aliphatic Azeotropic Distillation (For Larger Scales)

When scaling up makes desiccation impractical, aliphatic azeotropic distillation is the safest thermal alternative .

• Setup: Suspend p-TsOH-d7·H₂O in anhydrous cyclohexane (10 mL per gram of acid) in a round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

• Reflux: Heat the mixture to 85 °C. The water will co-distill with the cyclohexane at 69.8 °C.

• Completion: Continue refluxing until no more water droplets collect in the trap (typically 2–4 hours).

• Validation (Self-Validating Step): Weigh the collected water in the Dean-Stark trap. For every 1.0 g of starting monohydrate (MW ~197.2 g/mol ), exactly ~91.2 mg of water should be collected, confirming stoichiometric dehydration based on the theoretical 9.1% w/w water content.

• Isolation: Cool to room temperature, filter the anhydrous solid under a blanket of Argon, and dry under vacuum to remove residual cyclohexane.

Part 4: Quantitative Comparison of Dehydration Methods

Dehydration Method	Solvent	Temperature	Risk of H/D Exchange	Est. Time	Yield (Anhydrous)
Standard Dean-Stark	Toluene (C₇H₈)	110 °C	High (SEAr with solvent)	2–4 hours	High, but isotopically impure
Aliphatic Dean-Stark	Cyclohexane (C₆H₁₂)	69.8 °C (Azeotrope)	Low (No aromatic protons)	3–5 hours	High
Vacuum Desiccation	None (P₂O₅ Desiccant)	25 °C	Zero (No thermal activation)	12–24 hours	Quantitative

References

• Samanta, R., Singh, S., Rakheja, R., Singh, S., Mane, M. V., & Hazra, C. K. "Perdeuteration of Arenes in Pharmaceuticals by SEAr Mechanism with Heavy Water Using pTSA Catalyst." ChemRxiv (2026).[Link]

• Organic Syntheses. "p-Toluenesulfonic acid monohydrate - Organic Syntheses Procedure." OrgSyn.org. [Link]

Technical Support Center: Preventing H/D Back-Exchange in p-Toluene-d7-sulfonic Acid Aqueous Workflows

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals utilizing p-toluene-d7-sulfonic acid monohydrate (p-TsOH-d7·H₂O) in their experimental workflows.

While p-TsOH-d7 is an invaluable isotopic probe for kinetic isotope effect (KIE) studies and a robust internal standard for mass spectrometry[1], its deployment in aqueous or highly protic media frequently introduces a critical failure point: the unintended loss of the deuterium label (H/D back-exchange). This guide provides authoritative, field-proven troubleshooting strategies to preserve the isotopic integrity of your catalyst.

Section 1: Mechanistic Insight (The "Why")

Q: Why does p-toluene-d7-sulfonic acid lose its deuterium label in aqueous experiments?

A: The loss of deuterium in p-TsOH-d7 is strictly governed by acid-catalyzed Electrophilic Aromatic Substitution (EAS)[2]. To understand this, we must look at the electronic environment of the deuterated aromatic ring:

• The Methyl Group: Acts as an electron-donating group, activating the ring and directing electrophiles to the ortho and para positions.

• The Sulfonic Acid Group: Acts as an electron-withdrawing group, deactivating the ring and directing electrophiles to the meta position.

These two functional groups synergistically activate the exact same carbons—the positions ortho to the methyl group. When p-TsOH-d7 is dissolved in H₂O, it dissociates to form a sulfonate anion and a hydronium ion (H₃O⁺). In this highly acidic, protic environment, the abundant H⁺ ions act as electrophiles, attacking these electron-rich positions on the deuterated aromatic ring. Because the solvent pool of protium (H) vastly outnumbers the deuterium (D) on the catalyst, the chemical equilibrium heavily favors the irreversible replacement of D with H[3].

Logic tree for diagnosing and mitigating acid-catalyzed H/D back-exchange.

Section 2: Troubleshooting & Diagnostics (The "What")

Q: How can I detect and quantify back-exchange in my catalytic workflows?

A: Back-exchange is best monitored using High-Resolution Mass Spectrometry (HRMS) and ¹H NMR spectroscopy:

• HRMS: The intact p-toluenesulfonate-d7 anion has a theoretical m/z of 178.16 in negative-ion ESI-MS. A shift in the isotopic envelope toward m/z 177, 176, or lower indicates progressive loss of deuterium atoms[1].

• ¹H NMR: In a fully deuterated catalyst, the aromatic region should be "silent." The appearance of doublet signals at ~7.1 ppm and ~7.5 ppm provides direct, quantifiable evidence of protium incorporation on the aromatic ring.

Data Presentation: Factors Influencing Isotopic Retention

To assist in experimental design, the following table summarizes the quantitative impact of various parameters on the rate of H/D exchange:

Experimental Parameter	High-Risk Condition	Impact on H/D Exchange Rate	Recommended Action for D-Retention
Temperature	> 40 °C (e.g., Reflux)	Exponential increase in EAS kinetics	Maintain at or below 25 °C.
Solvent System	100% H₂O	High (Abundant H⁺ source)	Use aprotic co-solvents (THF, Dioxane).
Reaction Duration	Prolonged (> 12 h)	High cumulative back-exchange	Optimize kinetics; quench immediately.
Catalyst Loading	High (> 20 mol%)	Increases bulk acidity / H⁺ activity	Use minimum effective catalytic dose.

Section 3: Preventative Strategies & Solutions (The "How")

Q: What are the best practices to prevent H/D exchange while maintaining catalytic efficacy?

A: Preventing H/D exchange requires manipulating the kinetics of the EAS reaction. Since you cannot remove the acidic proton (as it is required for catalysis), you must control the environment:

• Thermal Control: EAS is highly temperature-dependent. Conducting reactions at 0–4 °C significantly retards the exchange rate. Never reflux aqueous acidic solutions containing deuterated aromatics unless absolutely necessary[2].

• Solvent Engineering: Dilute the aqueous proton pool by utilizing water-miscible aprotic co-solvents (e.g., THF, 1,4-dioxane, or acetonitrile). This reduces the effective concentration of exchangeable protium.

• Isotopic Swapping: If high temperatures and purely aqueous conditions are unavoidable, you must switch the bulk solvent to D₂O to shift the equilibrium, ensuring that any exchange simply replaces D with D[4].

Section 4: Validated Experimental Protocol

To ensure a self-validating system where isotopic integrity is preserved and measurable, follow this step-by-step methodology for conducting aqueous-organic biphasic or co-solvent reactions with p-TsOH-d7.

Step-by-Step Methodology:

• Solvent Preparation: Deoxygenate and pre-chill the selected aqueous/organic solvent mixture (e.g., 1:1 H₂O:THF) to 0–4 °C using an ice bath.

• Reagent Solubilization: Dissolve your primary substrate in the organic portion of the solvent mixture. This minimizes the substrate's direct exposure to concentrated aqueous acid before the reaction begins.

• Catalyst Addition: Add the p-toluene-d7-sulfonic acid monohydrate (p-TsOH-d7·H₂O) in a single portion under continuous, vigorous stirring to ensure rapid dissolution and prevent localized zones of high acidity.

• Thermal Regulation: Allow the reaction to proceed, strictly maintaining the internal temperature below 25 °C. Monitor the reaction progress via TLC or LC-MS.

• Reaction Quenching (Critical Step): Once the desired conversion is achieved, immediately quench the reaction by adding a cold, mild aqueous base (e.g., saturated NaHCO₃). This neutralizes the sulfonic acid, permanently halting all acid-catalyzed electrophilic aromatic substitution and "freezing" the isotopic state of the catalyst.

• Extraction & Validation: Extract the organic layer for product isolation. Retain the aqueous layer and analyze it via negative-ion ESI-MS (targeting m/z 178) to validate that the catalyst retained its deuterium label throughout the process.

Step-by-step experimental workflow for preserving isotopic integrity.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Identifying and Mitigating Degradation of p-Toluene-d7-sulfonic Acid Monohydrate

Welcome to the technical support center for researchers and drug development professionals. As Senior Application Scientists, we frequently address questions regarding the stability and purity of isotopically labeled reagents. This guide provides in-depth answers and troubleshooting protocols for one such critical reagent: p-Toluene-d7-sulfonic acid monohydrate (d7-TsOH). Understanding its potential degradation pathways is paramount for ensuring experimental reproducibility and accuracy.

Frequently Asked Questions (FAQs)

Q1: What is p-toluene-d7-sulfonic acid monohydrate (d7-TsOH) and what are its primary applications?

p-Toluene-d7-sulfonic acid monohydrate is the deuterated form of p-toluenesulfonic acid (PTSA), a strong organic acid that is solid and easily weighable, making it a convenient catalyst in organic synthesis.[1] The "d7" indicates that the seven hydrogen atoms on the toluene ring's aromatic and methyl positions have been replaced with deuterium.

Its primary applications fall into two categories:

• "Organic-Soluble" Strong Acid Catalyst: Like its non-labeled counterpart, it is used to catalyze reactions such as esterifications, acetalizations, and transesterifications.[2]

• Mechanistic Studies & Internal Standards: The deuterium labeling allows it to be used in studies to trace reaction mechanisms or as an internal standard in mass spectrometry-based analyses, where its mass difference allows for clear differentiation from the non-labeled analyte.

Q2: What is the most common degradation pathway for d7-TsOH?

The primary and most well-documented degradation pathway is hydrolysis , also known as desulfonation .[2] This reaction is the reverse of its synthesis and is particularly favored at elevated temperatures in the presence of water.[2][3] The reaction proceeds as follows:

CD₃C₆D₄SO₃H + H₂O ⇌ CD₃C₆D₄H (Toluene-d7) + H₂SO₄

This equilibrium shift can reduce the effective concentration of your acid catalyst and introduce toluene-d7 and sulfuric acid into your reaction mixture. The rate of this reaction is dependent on temperature, acidity, and water concentration.[4] For instance, while stable in cold concentrated hydrochloric acid, it hydrolyzes when heated to 186°C in concentrated phosphoric acid.

Q3: My d7-TsOH has turned slightly pink/brown. Is it still usable?

A slight discoloration may indicate the presence of minor impurities or slow, long-term degradation, potentially from exposure to light or air. While the material may still be largely active, its purity is compromised. For sensitive applications, such as kinetic studies or trace analysis, using a discolored reagent is not recommended. It is best to assess the purity using a method like the HPLC-UV protocol outlined below. If the purity is below your experimental tolerance, it should be discarded according to safety protocols.

Q4: How should I store d7-TsOH to ensure its long-term stability?

Proper storage is critical. p-Toluenesulfonic acid is known to be hygroscopic, meaning it readily absorbs moisture from the air.[5][6] Exposure to moisture can accelerate the hydrolysis (desulfonation) pathway.

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature, in a cool area.	Avoids thermal degradation.[7]
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen) in a tightly sealed container.	Minimizes exposure to atmospheric moisture.[1]
Environment	Dry, well-ventilated area.	Prevents moisture absorption (hygroscopic nature).[5][6]
Incompatibilities	Keep away from strong bases, strong oxidizing agents, and metals.[6][7]	Prevents hazardous and degradative reactions.[8]

Troubleshooting Guide: Unexpected Experimental Results

This section addresses specific issues you may encounter and provides a logical workflow for diagnosis.

Issue 1: I see an unexpected peak in my LC-MS or HPLC analysis.

An unexpected peak is a common sign of either a reagent impurity or a degradation product. The workflow below can help you identify the source.

Caption: Troubleshooting workflow for identifying unknown chromatographic peaks.

Step-by-Step Diagnosis:

• Characterize the Peak: Determine the retention time (RT) and, most importantly, the mass-to-charge ratio (m/z) of the unknown peak using LC-MS in both positive and negative ion modes.

• Consult the Data Table: Compare the observed m/z with the values in Table 1 below. The deuteration of your starting material is key to this identification.

• Analyze a Fresh Standard: Prepare a solution from a fresh, unopened bottle of d7-TsOH and analyze it under the same conditions. If the peak is present, it is likely an impurity from synthesis, not a degradation product from your handling. Common impurities in PTSA include benzenesulfonic acid and sulfuric acid.[2]

• Consider Side Reactions: If your reaction mixture contains alcohols (e.g., methanol, ethanol), consider the possibility of ester formation (e.g., methyl or ethyl p-toluene-d7-sulfonate). These are significant impurities to monitor.[9]

Issue 2: My acid-catalyzed reaction is sluggish or has failed.

If d7-TsOH is your catalyst, a reaction failure could be due to a loss of catalytic activity.

• Catalyst Degradation: The most probable cause is the desulfonation of your catalyst into the non-acidic toluene-d7, effectively lowering the catalyst concentration. This is common in reactions requiring high temperatures in aqueous or protic solvents.

• Purity Check: Verify the purity of the d7-TsOH lot you are using with the HPLC-UV method below. A significant drop in the main peak area compared to a reference standard indicates degradation.

• Corrective Actions:

  • Use a fresh bottle of d7-TsOH.

  • If your reaction is sensitive to water, consider removing the water of hydration via azeotropic distillation with toluene before use, though this should be done with care.[2]

  • Evaluate if a lower reaction temperature could be effective to minimize thermal degradation.

Data & Protocols for Identification

Table 1: Potential Degradation Products & Impurities of p-Toluene-d7-sulfonic Acid

This table provides calculated monoisotopic masses and expected m/z values for common species to aid in LC-MS identification.

Compound Name	Chemical Formula	Monoisotopic Mass (Da)	Expected [M-H]⁻ m/z	Expected [M+H]⁺ m/z	Notes
p-Toluene-d7-sulfonic acid	C₇HD₇O₃S	179.06	178.05	180.07	Parent Compound
Toluene-d7	C₇HD₇	99.10	N/A	100.11	Desulfonation product. Volatile, best detected by GC-MS or APCI-MS.
Benzene-d6-sulfonic acid	C₆D₆O₃S	164.04	163.03	165.05	Common synthesis impurity.
p-Cresol-d7	C₇HD₇O	115.10	114.09	116.10	Potential oxidative degradant or product of alkali fusion.
Methyl p-toluene-d7-sulfonate	C₈H₃D₇O₃S	193.09	N/A	194.10	Product of reaction with methanol.
Ethyl p-toluene-d7-sulfonate	C₉H₅D₇O₃S	207.11	N/A	208.11	Product of reaction with ethanol.

Primary Degradation Pathway: Desulfonation

Caption: The hydrolysis (desulfonation) of d7-TsOH.

Experimental Protocols

Protocol 1: General HPLC-UV Method for Purity Assessment

This method provides a baseline for assessing the purity of your d7-TsOH. It is adapted from established methods for p-toluenesulfonic acid.[10]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Cogent Phenyl Hydride™, 4 µm, 100 Å (4.6 x 75 mm) or similar phenyl-based column.

• Mobile Phase: 85:15 (v/v) DI Water / Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 27 - 30 °C.

• Detection Wavelength: 225 nm.[9]

• Injection Volume: 5 µL.

• Sample Preparation:

  • Accurately weigh and dissolve d7-TsOH in the mobile phase to create a 1.0 mg/mL stock solution.

  • Dilute as necessary to fall within the linear range of the detector.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Expected Result: A major peak corresponding to the p-toluene-d7-sulfonate anion. Early eluting peaks may correspond to more polar impurities like sulfuric acid, while later eluting peaks could be less polar species or esters.

Protocol 2: Sample Preparation for LC-MS Analysis

For identifying unknown peaks, LC-MS is the gold standard.

• Initial Dilution: Prepare a sample of your reaction mixture or suspect d7-TsOH solution at approximately 100 µg/mL in an 80:20 (v/v) methanol/water mixture.[11] This solvent system is effective for extracting both the polar acid and potentially less polar degradants.

• Filtration: Filter the sample using a 0.45 µm syringe filter.

• Serial Dilution: Further dilute the sample to a final concentration of 1-10 µg/mL using the initial mobile phase of your LC gradient. This prevents overloading the mass spectrometer.

• Analysis: Inject the sample into the LC-MS system. Ensure data is collected in both positive and negative ion modes to capture a wide range of potential ionic species.

By implementing these troubleshooting guides and analytical protocols, you can confidently identify potential degradation products, ensure the integrity of your reagents, and maintain the reliability of your experimental results.

References

• Wikipedia. p-Toluenesulfonic acid. [Link]

• Ataman Kimya. P-TOLUENESULFONIC ACID (PTSA). [Link]

• Ataman Kimya. p-Toluenesulfonic Acid. [Link]

• Hu, C. et al. (2021). Easily recoverable and reusable p-toluenesulfonic acid for faster hydrolysis of waste polyethylene terephthalate. Green Chemistry. [Link]

• MICROSOLV Technology Corporation. Toluenesulfonic Acid Monohydrate Analysis by HPLC Using Phenyl Hydride Column. [Link]

• Ataman Kimya. P-TOLUENESULFONIC ACID (PTSA) - Product Details. [Link]

• Sciencelab.com, Inc. (2005). Material Safety Data Sheet - p-Toluenesulfonic Acid TS MSDS. [Link]

• Capital Resin Corporation. (2025). Key Properties of Para-Toluenesulfonic Acid. [Link]

• HELIX Chromatography. HPLC Methods for analysis of p-Toluenesulfonic acid. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6101, p-Toluenesulfonic acid. [Link]

• Wikipedia. Desulfonation reaction. [Link]

• R Discovery. Mass spectral characteristics of p-toluenesulfonic acid. [Link]

• ResearchGate. Kinetics of the desulfonation of benzenesulfonic acid and the toluenesulfonic acids in aqueous sulfuric acid. [Link]

• Lab Manager. (2014). Analysis of p-Toluenesulfonic Acid in Water-Insoluble Drugs. [Link]

• Reddy, G. S. et al. (2011). A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients. Scientia Pharmaceutica. [Link]

• Fisher Scientific. (2009). p-Toluenesulfonic acid monohydrate - SAFETY DATA SHEET. [Link]

• PENTA. (2025). p-Toluenesulfonic acid monohydrate (contain a maximum of 5% H2SO4) - SAFETY DATA SHEET. [Link]

• ResearchGate. Degradation of benzenesulfonic and p-toluenesulfonic acids by strains pseudomonas putida BS1331. [Link]

• PHYWE Systeme GmbH & Co. KG. Preparation of p-toluenesulfonic acid. [Link]

• Capital Resin Corporation. (2021). Material Safety for P-Toluenesulfonic Acid. [Link]

Sources

• 1. p-Toluenesulfonic acid CAS#: 104-15-4 [m.chemicalbook.com]
• 2. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 3. spegroup.ru [spegroup.ru]
• 4. researchgate.net [researchgate.net]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. capitalresin.com [capitalresin.com]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 9. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Toluenesulfonic Acid Monohydrate Analysis by HPLC Using Phenyl Hydride Column | MICROSOLV [mtc-usa.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Troubleshooting PTSA-d7 Reference Standard Anomalies

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this portal to help researchers, analytical chemists, and drug development professionals resolve complex peak overlapping issues when utilizing p-Toluenesulfonic acid-d7 (PTSA-d7) as an internal reference standard.

PTSA-d7 is a heavily utilized stable-isotope-labeled internal standard in both quantitative LC-MS/MS and Nuclear Magnetic Resonance (qNMR) workflows. However, its unique physicochemical properties can introduce unexpected chromatographic shifts, isobaric mass interferences, and residual isotopic artifacts. This guide synthesizes field-proven methodologies and mechanistic causality to help you achieve absolute quantitative confidence.

Diagnostic Decision Matrix

Before adjusting your instrument parameters, you must identify the dimensional source of the overlap. Use the diagnostic workflow below to isolate whether the interference is occurring in the chromatographic, mass-to-charge ( m/z ), or spectroscopic domain.

Diagnostic workflow for isolating PTSA-d7 overlapping peak root causes.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does my PTSA-d7 peak elute slightly earlier than my unlabeled PTSA peak in reversed-phase LC, causing a "split" or partially overlapping peak?

The Causality: This is not an error; it is the Deuterium Isotope Effect on Retention Time [1]. The carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than the carbon-hydrogen (C-H) bond, making the C-D bond slightly shorter. This structural compaction reduces the molar volume and the overall polarizability of the deuterated molecule. Consequently, PTSA-d7 experiences weaker dispersive (van der Waals) interactions with the hydrophobic C18 stationary phase compared to unlabeled PTSA. The Solution: Do not attempt to alter your gradient to force perfect co-elution, as this is physically impossible under high-resolution conditions. Instead, ensure your integration software is set to integrate the light and heavy isotopologues independently using their specific retention time windows ( tR​ and tR​−Δt ).

Q2: I am seeing a massive interfering peak exactly at m/z 178 in negative mode ESI. What is causing this isobaric overlap?

The Causality: Unlabeled PTSA has a monoisotopic mass of 172.01 Da, yielding a deprotonated [M−H]− ion at m/z 171.01[2]. PTSA-d7 yields an [M−H]− ion at m/z 178.05. If you are analyzing complex biological matrices or pharmaceutical formulations, endogenous sulfates or other sulfonate excipients can share this nominal mass. Furthermore, if you are using the standard 178→80 MRM transition (loss of the un-deuterated SO3−​ group), any co-eluting isobaric sulfonate will cause a false positive overlap. The Solution: You must bypass the interference by selecting a more specific secondary product ion. Execute Protocol 1 (below) to shift your quantitation transition to the deuterated aromatic ring fragment.

Q3: My LC-MS/MS spectra show unexpected peaks at m/z 177 and 176 overlapping with my other internal standards. Is my PTSA-d7 degrading?

The Causality: You are observing in-source Hydrogen/Deuterium (H/D) exchange . While the sulfonic acid proton exchanges instantly in protic solvents, the seven deuteriums on the aromatic ring and methyl group are generally stable. However, if your electrospray ionization (ESI) source temperature is excessively high and your mobile phase is highly acidic (e.g., >0.1% Formic Acid), the thermal energy can catalyze electrophilic aromatic substitution in the gas phase. This replaces stable deuteriums with hydrogens from the solvent, creating D6​ ( m/z 177) and D5​ ( m/z 176) species. The Solution: Lower your ESI capillary temperature by 20-30°C and reduce the acidic modifier concentration in your mobile phase to quench the in-source exchange kinetics.

Q4: In my 1 H qNMR spectra, I see small, overlapping peaks around 2.3 ppm and 7.1/7.5 ppm when using PTSA-d7 as a reference. Are these impurities?

The Causality: These are not chemical impurities; they are residual protons . Commercial PTSA-d7 is synthesized to an isotopic purity of roughly 98-99 atom % D. This means 1-2% of the molecules retain a proton on the methyl group (yielding a singlet near 2.3 ppm) or the aromatic ring (yielding doublets near 7.1 and 7.5 ppm). If your target analyte has resonances in these exact regions, the residual PTSA-d7 protons will cause an overlapping integration error. The Solution: Execute Protocol 2 to mathematically subtract these residual signals, or switch to a 13 C-decoupled acquisition strategy.

Quantitative Data Reference

Use this table to validate your expected mass shifts, fragmentation pathways, and NMR resonances.

Compound Variant	Exact Mass [M−H]−	Primary MRM Transition	Secondary MRM Transition	1 H NMR Residual Shifts (ppm)	Chromatographic Elution
PTSA (Unlabeled)	171.011	171.0→80.0	171.0→107.0	2.3 (Me), 7.1, 7.5 (Ar)	Baseline ( tR​ )
PTSA-d7	178.055	178.0→80.0	178.0→114.0	~2.3, 7.1, 7.5 (Trace)	tR​−Δt (Earlier)

Self-Validating Experimental Protocols

Protocol 1: LC-MS/MS MRM Optimization to Bypass Isobaric Overlap

Objective: Eliminate matrix interference at m/z 178 by shifting from the generic SO3−​ fragment to a specific deuterated fragment.

• Direct Infusion: Prepare a 1 µg/mL solution of pure PTSA-d7 in 50:50 Methanol:Water. Infuse directly into the mass spectrometer at 10 µL/min using negative ESI mode.

• Product Ion Scan: Isolate the precursor ion at m/z 178.0 in Q1. Perform a product ion scan (Q3) from m/z 50 to 180.

• Identify Secondary Fragments: You will observe the dominant m/z 80 peak ( SO3−​ ). Look for the secondary fragment at m/z 114.0, which corresponds to the loss of SO2​ and retention of the deuterated toluene ring ( [C7​D7​O]− ).

• Transition Shift: Change your quantitative MRM method from 178.0→80.0 to 178.0→114.0 .

• Validation: Inject a matrix blank (without PTSA-d7). The interfering peak should now be completely absent, validating the specificity of the new transition.

Protocol 2: qNMR Residual Proton Mitigation

Objective: Prevent residual isotopic protons in PTSA-d7 from artificially inflating the integration of overlapping analyte peaks.

• Baseline Acquisition: Prepare a blank sample containing only your PTSA-d7 standard at your target working concentration in your chosen deuterated solvent (e.g., D2​O or DMSO−d6​ ).

• Determine Isotopic Purity Factor (IPF): Acquire a high-scan 1 H NMR spectrum. Integrate the residual peaks at 2.3 ppm, 7.1 ppm, and 7.5 ppm. Calculate the exact molar concentration of residual protons based on your known standard weight.

• Sample Acquisition: Run your actual sample containing both the analyte and the PTSA-d7 standard.

• Mathematical Subtraction: If your analyte peak overlaps with the 2.3 ppm region, subtract the pre-calculated IPF integral from the total overlapping integral to yield the true analyte concentration. This creates a self-correcting, mathematically validated quantitation.

References

• p-Toluenesulfonic acid | C7H7SO3H | CID 6101. PubChem, National Institutes of Health. Available at:[Link]

• High-Performance Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry for the Detection and Quantitation of Benzo[a]pyrene-DNA Adducts. Centers for Disease Control and Prevention (CDC Stacks). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

NMR chemical shift comparison: PTSA vs p-toluene-d7-sulfonic acid

Title: Comprehensive NMR Chemical Shift Comparison: p-Toluenesulfonic Acid (PTSA) vs. p-Toluene-d7-sulfonic Acid

As a Senior Application Scientist, understanding the nuanced spectral differences between a standard protiated molecule and its isotopically enriched counterpart is critical for advanced structural elucidation, metabolic tracing, and quantitative NMR (qNMR). p-Toluenesulfonic acid (PTSA) is a ubiquitous organic acid catalyst and NMR reference standard. Its fully deuterated analog, p-toluene-d7-sulfonic acid (PTSA-d7), has become increasingly vital as a stable isotope tracer and internal standard for LC-MS and NMR quantitation in drug development[1].

This guide provides an objective, data-driven comparison of the NMR chemical shifts between PTSA and PTSA-d7, detailing the mechanistic causality behind isotope effects and outlining a self-validating experimental protocol for accurate spectral acquisition.

Mechanistic Foundations of Isotope Effects in NMR

When protium ( 1 H) is replaced by deuterium ( 2 H or D), the resulting NMR spectra undergo profound changes due to three distinct physical phenomena:

• Intrinsic Isotope Effects (Zero-Point Energy Shift): Deuterium is twice as massive as protium. This increased mass lowers the zero-point vibrational energy of the C–D bond compared to the C–H bond, causing the C–D bond to sit lower in its anharmonic potential energy well[2]. Consequently, the average C–D bond length is shorter than the C–H bond. This structural contraction increases the local electron density around the carbon nucleus, shielding it and driving an upfield shift (lower ppm) in the 13 C NMR spectrum[3].

• Spin-Spin Coupling Modifications: Unlike 1 H (spin I=1/2 ), deuterium has a nuclear spin of I=1 . Coupling to deuterium splits the 13 C signals according to the 2nI+1 rule. A −CD3​ group will appear as a septet, and an aromatic −CD group will appear as a triplet. Furthermore, the JCD​ coupling constant is roughly 6.5 times smaller than JCH​ due to the lower gyromagnetic ratio of deuterium.

• Quadrupolar Relaxation and NOE Loss: Deuterium possesses a quadrupole moment that facilitates rapid spin-lattice ( T1​ ) and spin-spin ( T2​ ) relaxation. In standard 1 H-decoupled 13 C NMR, deuterated carbons lose the Nuclear Overhauser Effect (NOE) enhancement normally provided by attached protons, rendering their signals significantly weaker and broader.

Comparative NMR Data Analysis

The following tables summarize the quantitative chemical shifts for both compounds in DMSO-d 6​ . The PTSA baseline data is derived from standard empirical libraries[4], while the PTSA-d7 data illustrates the primary and secondary isotope effects.

Table 1: 1 H NMR Data Comparison (400 MHz, DMSO-d 6​ )

Position	PTSA ( 1 H Shift, ppm)	PTSA-d7 ( 1 H Shift, ppm)	Multiplicity (PTSA)	Causality / Notes
-CH 3​	2.30	Silent	Singlet (3H)	Fully deuterated in PTSA-d7.
Ar-H (ortho to CH 3​ )	7.17	Silent	Doublet (2H)	Fully deuterated in PTSA-d7.
Ar-H (ortho to SO 3​ H)	7.53	Silent	Doublet (2H)	Fully deuterated in PTSA-d7.
-SO 3​ H	~5.0 - 10.0 (Broad)	~5.0 - 10.0 (Broad)	Singlet (1H)	Exchanges with ambient H 2​ O/H + ; often visible even in deuterated samples unless strictly anhydrous.

Table 2: 13 C NMR Data Comparison (100 MHz, DMSO-d 6​ )

Carbon Position	PTSA ( 13 C Shift, ppm)	PTSA-d7 ( 13 C Shift, ppm)	Multiplicity & Coupling (PTSA-d7)	Isotope Shift ( Δδ )
-CH 3​ / -CD 3​	20.69	~19.89	Septet ( 1JCD​≈19 Hz)	-0.80 ppm (Primary)
C-Ar (ortho to CH 3​ )	125.45	~125.15	Triplet ( 1JCD​≈24 Hz)	-0.30 ppm (Primary)
C-Ar (ortho to SO 3​ H)	128.25	~127.95	Triplet ( 1JCD​≈24 Hz)	-0.30 ppm (Primary)
C-Ar (ipso to CH 3​ )	138.49	~138.39	Singlet (Broadened)	-0.10 ppm (Secondary)
C-Ar (ipso to SO 3​ H)	144.20	~144.10	Singlet (Broadened)	-0.10 ppm (Secondary)

Self-Validating Experimental Protocol

To accurately capture the subtle parts-per-billion (ppb) secondary isotope shifts[3] and overcome the relaxation challenges of deuterium, you must utilize a self-validating experimental design. This protocol ensures that any observed shift is a true intrinsic isotope effect rather than a bulk magnetic susceptibility artifact.

Step 1: Sample Preparation (Internal Referencing)

• Action: Prepare equimolar solutions (e.g., 0.1 M) of PTSA and PTSA-d7 in separate NMR tubes using high-purity DMSO-d 6​ . Spike exactly 0.05% v/v Tetramethylsilane (TMS) into both tubes.

• Causality: Equimolar concentrations ensure that concentration-dependent shifts (such as the acidic proton) are normalized. Spiking both tubes with TMS creates a self-validating system: by locking and shimming both spectra to the exact same internal TMS peak at 0.00 ppm, any Δδ observed in the carbon skeleton is definitively an intrinsic isotope effect.

Step 2: 1 H and 13 C Acquisition

• Action: Acquire the 1 H spectrum using a standard 30° pulse. For the 13 C spectrum of PTSA-d7, utilize an inverse-gated decoupling sequence (e.g., zgig on Bruker) with an extended relaxation delay ( D1​≥30 seconds) and a high number of scans (>1024).

• Causality: Because deuterium does not provide NOE enhancement to carbon, and its quadrupolar moment alters the T1​ relaxation times, standard Continuous Wave (CPD) decoupling will result in vanishingly small signals for the -CD 3​ and -CD carbons. Inverse-gated decoupling suppresses the NOE entirely, allowing for quantitative integration, while the extended D1​ ensures the slowly relaxing quaternary and deuterated carbons fully return to equilibrium between pulses.

Step 3: 2 H (Deuterium) NMR Acquisition

• Action: To observe the deuterium signals of PTSA-d7 directly, dissolve the sample in a protonated solvent (e.g., DMSO-h 6​ or CHCl 3​ ) and acquire the 2 H spectrum without a lock (or lock on an external capillary).

• Causality: If you attempt to run a 2 H spectrum in DMSO-d 6​ , the massive solvent deuterium signal (99.9% D) will saturate the receiver gain, completely masking the micro-molar PTSA-d7 signals. Using a protonated solvent isolates the analyte's deuterium signature.

Workflow Visualization

The following diagram maps the logical progression of the comparative NMR analysis, highlighting the divergence in acquisition strategies required for protiated versus deuterated analogs.

Caption: Workflow for comparative NMR analysis of PTSA and PTSA-d7.

Conclusion

Comparing PTSA and PTSA-d7 via NMR is not a simple 1:1 overlay. The introduction of deuterium fundamentally alters the physical properties of the molecule, resulting in zero-point energy contractions that drive upfield 13 C isotope shifts, complex spin-spin multiplet splitting, and quadrupolar relaxation challenges[2][3]. By employing internal referencing and inverse-gated decoupling, researchers can build a robust, self-validating analytical framework to utilize PTSA-d7 effectively as a quantitative tracer in complex drug development pipelines.

References

• Intrinsic deuterium isotope effects on NMR chemical shifts of hydrogen bonded systems Nukleonika URL:[Link]

• Isotope shifts and other isotope effects Hebrew University of Jerusalem (huji.ac.il) URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]
• 4. p-Toluenesulfonic acid(104-15-4) 1H NMR spectrum [chemicalbook.com]

Catalytic Efficiency in Isotopic Labeling: A Comparative Guide to p-Toluene-d7-sulfonic Acid vs. Sulfuric Acid-d2

As a Senior Application Scientist in drug development and mechanistic chemistry, selecting the correct deuterated acid catalyst is a critical decision that dictates both reaction kinetics and product fidelity. When conducting Kinetic Isotope Effect (KIE) studies or synthesizing stable isotope-labeled active pharmaceutical ingredients (APIs), the choice almost always narrows down to two primary candidates: p-toluene-d7-sulfonic acid (PTSA-d7) and sulfuric acid-d2 (D₂SO₄) .

This guide provides an objective, data-backed comparison of their catalytic efficiencies, selectivities, and optimal use cases to help you engineer highly efficient, self-validating experimental workflows.

Chemical Profiling and Causality in Catalyst Selection

The fundamental divergence between PTSA-d7 and D₂SO₄ lies in their phase, acidity, surface wetting capabilities, and solvent compatibility. Understanding the causality behind how these properties interact with your substrate is the key to preventing yield loss.

• Acidity and Kinetic Drive: D₂SO₄ is a highly aggressive Brønsted acid. Its primary advantage is the rapid generation of deuterons (D⁺) in aqueous or highly polar media. This high charge density accelerates thermodynamically demanding reactions, such as the cleavage of glycosidic bonds during the hydrolysis of cellulosic polymers[1]. However, its strong oxidizing and dehydrating nature frequently leads to unwanted side reactions, such as the etherification of alcohols or the charring of sensitive carbon backbones[2].

• Solubility and Selectivity: PTSA-d7 is an organic-soluble crystalline solid. Its hydrophobic, fully deuterated tolyl backbone enhances surface wetting at the substrate interface and ensures excellent solubility in non-polar solvents (e.g., toluene, dichloromethane)[3]. This prevents the sluggish kinetics of the biphasic systems often encountered when using D₂SO₄ in organic synthesis.

• Mechanistic Probing: The fully deuterated aromatic ring of PTSA-d7 ensures zero interference during in situ ¹H NMR monitoring. Because it lacks the characteristic aromatic protons (typically at 7.1 and 7.5 ppm), it acts as an "invisible" yet highly active probe for mechanistic elucidation—especially when determining if proton/deuteron transfer is the rate-limiting step in KIE studies[4]. In complex transformations like intramolecular aldol condensations, PTSA provides the necessary acidic environment without the destructive degradation profiles seen with harsher mineral acids[5].

Comparative Data Presentation

The following table summarizes the quantitative and qualitative parameters of both catalysts to guide your experimental design.

Parameter	p-Toluene-d7-sulfonic acid (PTSA-d7)	Sulfuric Acid-d2 (D₂SO₄)
Chemical Formula	C₇D₇SO₃D · D₂O	D₂SO₄
Physical State	Crystalline Solid	Viscous Liquid
Relative Acidity (pKa)	~ -2.8	~ -3.0 (first dissociation)
Organic Solubility	Excellent (Toluene, DCM, Alcohols)	Poor (Forms biphasic systems)
Surface Wetting	High (Hydrophobic tolyl backbone)	Low (Highly polar)
¹H NMR Interference	None (Fully deuterated ring)	None (No carbon backbone)
Primary Catalytic Role	Selective esterification, KIE probes	Aggressive hydrolysis, H/D exchange
Substrate Degradation Risk	Low (Non-oxidizing, milder)	High (Strong dehydrating/oxidizing agent)

Mechanistic Workflow & Decision Matrix

To streamline your catalyst selection process, follow the logical relationship matrix below.

Decision matrix for selecting deuterated acid catalysts based on reaction media and kinetics.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, every protocol must be designed as a self-validating system. Below are two field-proven methodologies demonstrating the optimal use of each catalyst.

Protocol A: Highly Selective Deuterated Esterification using PTSA-d7

Context: Synthesis of deuterated triacylglycerides or complex esters where substrate charring and side-reactions must be strictly avoided[2].

• Preparation: Dissolve the carboxylic acid and deuterated alcohol in anhydrous toluene.

  • Causality: Toluene allows for the azeotropic removal of water/D₂O via a Dean-Stark trap, driving the esterification equilibrium forward without requiring massive, expensive excesses of deuterated reagents.

• Catalysis: Add 5 mol% of PTSA-d7 to the reaction mixture.

  • Causality: PTSA-d7 provides a mild Brønsted acidity that efficiently protonates (deuterates) the carbonyl oxygen to increase electrophilicity, without the dehydrating degradation typical of D₂SO₄.

• Reflux & Monitor: Heat the mixture to reflux (approx. 110°C) and monitor via in situ ¹H NMR aliquots.

• Self-Validation Mechanism: The reaction's progress is intrinsically validated via the NMR spectra. Because PTSA-d7 is fully deuterated, it contributes zero background signal in the aromatic region. The disappearance of the starting material's carboxylic acid proton and the distinct chemical shift of the newly formed ester's alpha-protons confirm successful conversion without any catalyst signal interference[4].

Protocol B: Aggressive Depolymerization/Hydrolysis using D₂SO₄

Context: Hydrolysis of robust polysaccharides (e.g., D-cellobiose) into deuterated monosaccharides in D₂O[1].

• Preparation: Suspend the polysaccharide substrate in high-purity D₂O.

  • Causality: D₂O acts as both the solvent and the nucleophile.

• Catalysis: Slowly add a calculated volume of 99.5 atom% D₂SO₄ to achieve the desired molarity (e.g., 0.05 M H⁺/D⁺ equivalent).

  • Causality: The high charge density of the sulfate anion and the low pKa of D₂SO₄ provide a superior concentration of active deuterons compared to organic acids, effectively overcoming the high activation energy barrier required to cleave the rigid glycosidic bonds.

• Heating: Heat the mixture to 90°C–120°C in a sealed pressure tube.

• Self-Validation Mechanism: The depolymerization is validated by the emergence of alpha and beta anomeric signals of D-glucose in the NMR spectrum. Because the hydrolysis occurs entirely in a D₂SO₄/D₂O matrix, all newly formed hydroxyl groups are instantly deuterated (-OD). This silences their variable proton signals, leaving a clean, highly resolved carbon-bound proton spectrum that proves the structural integrity of the hydrolyzed product[1].

Conclusion

The selection between PTSA-d7 and D₂SO₄ should not be arbitrary. If your workflow involves highly polar/aqueous media and requires brute-force thermodynamic driving power (e.g., total hydrolysis or exhaustive H/D exchange), D₂SO₄ is the superior choice. Conversely, if your synthesis requires organic solubility, high functional group tolerance, and pristine in situ NMR monitoring for KIE studies, PTSA-d7 is the undisputed optimal catalyst.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. juser.fz-juelich.de [juser.fz-juelich.de]
• 3. researchgate.net [researchgate.net]
• 4. P-Toluene-D7-sulfonic acid H2O | 1219795-22-8 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Accuracy of Quantitative NMR: The Strategic Role of p-Toluene-d7-sulfonic Acid Monohydrate

Quantitative Nuclear Magnetic Resonance (qNMR) has established itself as a primary ratio method of measurement, allowing researchers to correlate an analyte directly to a calibration standard without the need for identical reference materials[1]. While standard p-toluenesulfonic acid (p-TSA) is widely recognized as a highly reliable universal reference material (URM)[2], its application is frequently bottlenecked by signal overlap.

As a Senior Application Scientist, I frequently encounter workflows where the standard p-TSA proton signals (aromatic protons at ~7.1 and 7.5 ppm, methyl at ~2.3 ppm) obscure critical analyte peaks. To circumvent this, p-toluene-d7-sulfonic acid monohydrate (p-TSA-d7) —a fully deuterated isotopologue—is deployed. By replacing the seven carbon-bound protons with deuterium, p-TSA-d7 becomes "silent" in 1 H NMR[3].

This guide objectively compares p-TSA-d7 against traditional standards and details its dual utility: acting as an NMR-silent pH modifier in 1 H qNMR, and serving as a primary internal standard in 2 H and 13 C qNMR workflows.

Mechanistic Causality: Why Deuterate the Standard?

The decision to use a deuterated standard like p-TSA-d7 is driven by specific physicochemical and spectroscopic mechanisms:

• Elimination of Signal Overlap ( 1 H qNMR): Many active pharmaceutical ingredients (APIs) contain aromatic rings that resonate between 7.0 and 8.0 ppm. When basic analytes (like amines) are analyzed, they often require an acidic modifier to push them into the fast proton exchange limit, thereby sharpening their peaks. Using standard p-TSA as an acidifier introduces massive interfering peaks. p-TSA-d7 provides the necessary H+ (from the sulfonic acid group) to protonate the analyte while its carbon-bound deuterons remain completely invisible in the 1 H spectrum.

• Direct Quantitation in Heteronuclear NMR ( 2 H / 13 C): In deuterium ( 2 H) qNMR—critical for metabolic tracing and pharmacokinetic studies of deuterated drugs[4]—p-TSA-d7 serves as an exceptional internal standard. Its seven equivalent deuterons provide intense, distinct signals that allow for highly accurate molar ratio calculations.

• Gravimetric Stability: Like its non-deuterated counterpart, p-TSA-d7 monohydrate is non-hygroscopic. Because its lattice already contains a stable water molecule of crystallization, it does not absorb ambient moisture during weighing, ensuring absolute gravimetric accuracy.

Comparative Performance Data

To objectively select the correct internal standard, researchers must weigh the target nucleus, chemical shift profile, and chemical reactivity. The table below summarizes the quantitative parameters of p-TSA-d7 compared to common alternatives.

Reference Standard	Target Nucleus	Key Chemical Shifts (ppm)	Primary Advantage	Limitation
p-TSA (Standard)	1 H, 13 C	1 H: 7.5, 7.1, 2.3	Highly soluble, non-volatile, stable monohydrate for precise weighing.	Aromatic/methyl signals frequently overlap with pharmaceutical APIs.
p-TSA-d7	2 H, 13 C, 1 H (Modifier)	2 H: 7.5, 7.1, 2.3	"Silent" in 1 H NMR; excellent for 2 H qNMR or as a pH modifier.	High cost; requires a secondary standard for actual 1 H quantitation.
DSS	1 H	1 H: 0.0, 0.6, 1.7, 2.9	Universal 0 ppm reference for aqueous samples.	Long T1​ relaxation time requires extended delays ( D1​ > 10s).
Maleic Acid	1 H	1 H: 6.3	Simple singlet, high purity, minimal overlap.	Reactive double bond; potential for Michael addition with thiols/amines.

Experimental Workflows & Protocols

A robust qNMR protocol must be a self-validating system . The following methodologies embed internal consistency checks to guarantee data integrity.

Protocol A: 1 H qNMR of Basic Amines using p-TSA-d7 as an NMR-Silent Acidifier

Causality: Basic amines often exhibit broad, unresolved peaks in D2​O due to intermediate proton exchange rates and variable sample pH. Adding p-TSA-d7 shifts the equilibrium, sharpening the peaks for accurate integration without introducing interfering standard protons.

• Sample Preparation: Accurately weigh ~10.00 mg of the amine analyte and ~5.00 mg of a primary 1 H qNMR standard (e.g., Maleic Acid) using a microbalance ( d=0.001 mg) into a clean vial.

• Acidification: Dissolve the mixture in 1.0 mL of D2​O containing 0.1 M p-TSA-d7. The p-TSA-d7 lowers the pD, ensuring complete protonation of the amine. Transfer 600 µL to a 5 mm NMR tube.

• Acquisition Parameters: Run an inversion-recovery experiment to determine the longest T1​ relaxation time among the analyte and Maleic Acid. Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 10-15 seconds) to ensure >99.3% magnetization recovery. Use a 90° excitation pulse.

• Self-Validation & Processing: Apply a zero-filling factor of 64k points and an exponential line broadening of 0.3 Hz.

  • Validation Check: Inspect the baseline at 7.1, 7.5, and 2.3 ppm. The complete absence of peaks in these regions validates the isotopic purity of the p-TSA-d7 modifier and confirms no protonated contaminants were introduced. Integrate the sharpened analyte peaks against the Maleic Acid singlet at 6.3 ppm.

Protocol B: 2 H qNMR using p-TSA-d7 as a Primary Internal Standard

Causality: When quantifying deuterated metabolic tracers, a highly enriched, stable 2 H standard is required. p-TSA-d7 provides three distinct 2 H environments that span a wide chemical shift range, minimizing the risk of overlap with the analyte.

• Sample Preparation: Co-dissolve the deuterated analyte and an accurately weighed amount of p-TSA-d7 (e.g., 5.00 mg, isotopic purity ≥ 99 atom % D) in an undeuterated solvent (e.g., CHCl3​ or H2​O ).

• Locking and Shimming: Because the solvent is not deuterated, run the spectrometer unlocked with rigorous gradient shimming on the 1 H solvent signal.

• Acquisition: Acquire the 2 H NMR spectrum (e.g., at 61.4 MHz on a 400 MHz spectrometer). Use a 90° pulse with inverse-gated 1 H decoupling to eliminate 2 H- 1 H scalar couplings and suppress Nuclear Overhauser Effect (NOE) enhancements.

• Self-Validation & Quantitation: Integrate the p-TSA-d7 signals at 2.3 ppm (methyl, 3D), 7.1 ppm (aromatic, 2D), and 7.5 ppm (aromatic, 2D).

  • Validation Check: The internal integration ratio of these peaks must equal exactly 3:2:2 . Any deviation alerts the operator to incomplete relaxation ( T1​ issues) or uneven pulse excitation. Once validated, integrate the analyte's 2 H signal against the p-TSA-d7 methyl signal to calculate absolute purity.

Workflow Visualization

The following decision matrix illustrates the logical relationship for selecting standard p-TSA versus p-TSA-d7 based on the target nucleus and analyte properties.

Caption: Decision matrix for selecting p-TSA vs. p-TSA-d7 in quantitative NMR workflows.

References

• Quantitative 1H NMR: Development and Potential of an Analytical Method National Center for Biotechnology Information (PMC) URL:[Link]

• Calibration by NMR for quantitative analysis: p-toluenesulfonic acid as a reference substance PubMed / Journal of Chromatography A URL:[Link]

Sources

• 1. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calibration by NMR for quantitative analysis: p-toluenesulfonic acid as a reference substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Comparing p-toluene-d7-sulfonic acid H2O with anhydrous deuterated PTSA

A Comparative Guide: p-Toluene-d7-sulfonic Acid Monohydrate vs. Anhydrous Deuterated PTSA

Executive Summary

In advanced organic synthesis and mechanistic elucidation, p-toluenesulfonic acid (PTSA) serves as a prototypical Brønsted acid catalyst. For researchers utilizing its deuterated isotopologue (PTSA-d7), the choice between the monohydrate (PTSA-d7·H2O) and the anhydrous form is a critical experimental parameter. This decision extends beyond physical handling; it fundamentally dictates the catalytic transition state, reaction kinetics, and the integrity of analytical readouts. This guide objectively compares these two forms, providing the causality behind their specific applications in Kinetic Isotope Effect (KIE) studies, NMR spectroscopy, and water-sensitive catalysis.

Mechanistic Causality: The Role of the Hydration Sphere

The presence or absence of a single stoichiometric water equivalent entirely alters the proton-transfer mechanism.

• PTSA-d7·H2O (Monohydrate): In the monohydrate form, the active catalytic species is not the bare sulfonic acid, but rather the hydronium ion complex (H3O+ or a mixed H/D species, depending on solvent exchange)[1]. The water molecule acts as a leveling solvent. This hydration sphere attenuates the extreme acidity of the sulfonate, resulting in a solvent-separated ion pair during catalysis[2]. This controlled reactivity is highly advantageous for probing Kinetic Isotope Effects (KIE) and minimizing side reactions such as polymerization or transalkylation[2].

• Anhydrous PTSA-d7: Devoid of the hydration sphere, the acid acts as a direct hydrogen-bond donor and proton source. It forms a tight ion pair with the substrate. This unleashes its full thermodynamic acidity, which is strictly required for water-sensitive transformations (e.g., glycosylations, acetalizations) where the presence of even one equivalent of water would stall the reaction equilibrium[3].

Analytical Advantages of the d7-Isotopologue

The incorporation of seven deuterium atoms into the tolyl ring (CD3-C6D4-SO3H) provides profound analytical clarity, regardless of the hydration state:

• NMR Spectroscopy: The deuterium atoms render the catalyst "silent" under standard 1H-NMR conditions. This eliminates the massive solvent/catalyst peaks that typically obscure substrate signals, allowing for real-time, unobstructed reaction monitoring[1].

• Mass Spectrometry: The +7 Da mass shift creates a distinct isotopic signature, making PTSA-d7 an ideal internal standard for accurate quantification in complex matrices[1].

Quantitative Comparison

Property	PTSA-d7 Monohydrate	Anhydrous PTSA-d7
Empirical Formula	C7D7HO3S · H2O	C7D7HO3S
Molecular Weight	197.26 g/mol	179.24 g/mol
Physical State	Stable crystalline solid	Highly hygroscopic solid
Active Catalytic Species	Hydronium complex[1]	Direct Brønsted acid
Primary Application	KIE studies, aqueous catalysis[1]	Strict anhydrous NMR, water-sensitive catalysis
Storage Requirements	Room temperature	Desiccator, inert atmosphere

Self-Validating Experimental Protocols

Protocol A: NMR-Monitored Kinetic Isotope Effect (KIE) Study (Using PTSA-d7·H2O) Objective: Determine if proton transfer is the rate-limiting step in an acid-catalyzed mechanism.

• Preparation: Dissolve 0.5 mmol of the substrate in 0.5 mL of CDCl3 within a clean NMR tube.

• Catalyst Addition: Add precisely 5 mol% of PTSA-d7·H2O[1].

• Data Acquisition: Monitor the reaction via 1H-NMR at specified time intervals. The d7-catalyst remains invisible, ensuring clean integration of the substrate's structural changes[1].

• Self-Validation: Run a parallel experiment using standard (non-deuterated) PTSA·H2O. A significant decrease in the reaction rate with the deuterated system signifies a primary KIE, confirming that bond cleavage is the slowest step[1].

Protocol B: Anhydrous Acetalization (Using Anhydrous PTSA-d7) Objective: Drive a water-sensitive equilibrium to completion without NMR interference.

• Preparation: Flame-dry all glassware under vacuum. Dissolve the carbonyl substrate and diol in anhydrous toluene.

• Catalyst Addition: Inside an argon-filled glovebox, add 2 mol% of Anhydrous PTSA-d7.

• Reaction: Reflux the mixture using a Dean-Stark apparatus to continuously remove generated water.

• Self-Validation: The reaction must achieve >95% conversion. Any stalling indicates moisture ingress, as the anhydrous catalyst is highly sensitive to water deactivation, which would revert it to the less reactive monohydrate form[3].

Visualizing Catalytic Pathways

Figure 1: Catalytic pathway divergence between anhydrous and monohydrate PTSA-d7.

References

• ACS Publications: "Detailed Characterization of p-Toluenesulfonic Acid Monohydrate as a Convenient, Recoverable, Safe, and Selective Catalyst for Alkylation of the Aromatic Nucleus"[Link][2]

Sources

• 1. P-Toluene-D7-sulfonic acid H2O | 1219795-22-8 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Verifying Percent Deuterium Atom Incorporation in PTSA-d7: A Comparative Analytical Guide

Deuterated p-Toluenesulfonic acid (PTSA-d7) is a cornerstone reagent, serving as an acid catalyst in mechanistic studies and as a critical stable isotope-labeled internal standard for quantitative mass spectrometry 1. Because the sulfonic acid proton is highly labile and exchanges rapidly with ambient moisture, "PTSA-d7" strictly refers to the seven non-exchangeable carbon-bound protons (three on the methyl group, four on the aromatic ring).

The accuracy of pharmacokinetic quantification and the fidelity of kinetic isotope effect (KIE) studies depend entirely on the isotopic purity of the PTSA-d7 used. This guide objectively compares a Premium PTSA-d7 product against a Standard alternative, detailing the causal logic behind the orthogonal analytical techniques required to rigorously verify percent deuterium incorporation.

The Causality Behind Experimental Choices

To establish absolute trustworthiness in isotopic purity, relying on a single analytical method is insufficient. We employ a dual-method, orthogonal approach:

• Why 1H-qNMR? (Site-Specific Resolution): Mass spectrometry alone cannot distinguish between structural isotopomers (e.g., a molecule missing a deuterium on the methyl group vs. the aromatic ring). Quantitative Proton NMR (1H-qNMR) measures the residual protons at specific chemical shifts. By comparing these residual signals against a calibrated internal standard, we quantify the exact site-specific deuterium incorporation 2.

• Why LC-HRMS? (Isotopologue Distribution): While NMR provides an average site-specific purity, High-Resolution Mass Spectrometry (LC-HRMS) resolves the intact molecular ions. PTSA readily ionizes in negative electrospray mode to form [M-H]⁻ ions 3. This allows us to observe the exact distribution of d7, d6, and d5 species, ensuring that no low-mass isotopologues skew the molecular weight distribution—a critical factor for avoiding cross-talk in LC-MS/MS bioanalysis 4.

Product Performance Comparison

When selecting PTSA-d7 for trace analysis, the difference between 98.0% and >99.5% isotopic purity significantly impacts background noise and assay linearity. The table below summarizes the quantitative differences between two tiers of commercial PTSA-d7.

Parameter	Premium PTSA-d7 (Product A)	Standard PTSA-d7 (Alternative B)	Analytical Implication
Target %D Incorporation	> 99.5%	98.0%	Higher %D minimizes unlabeled background interference in MS.
Residual Methyl Protons	< 0.5%	~ 2.0%	Critical for studies tracking the methyl group specifically.
Residual Aryl Protons	< 0.5%	~ 2.0%	Affects aromatic substitution reaction tracking.
Isotopologue Profile (MS)	> 96% intact d7 species	~ 86% intact d7 species	Standard grade contains significant d6/d5 fractions, causing MS cross-talk.
Chemical Purity (HPLC)	> 99.9%	98.5%	Ensures no isobaric impurities interfere with quantification.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol includes internal controls to prevent false positives or quantitative drift.

Protocol A: 1H-qNMR for Site-Specific Residual Proton Quantification

Validation Mechanism: The use of an extrinsic internal standard (DSS) of known purity, combined with an extended relaxation delay, ensures all nuclei fully relax. This makes the signal integration strictly proportional to the molar concentration, validating the quantitative response.

• Sample Preparation: Accurately weigh 10.0 mg of the PTSA-d7 sample and 5.0 mg of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid, quantitative standard).

• Solvent Addition: Dissolve the mixture in 0.6 mL of D₂O (99.99% D). Using ultra-high purity D₂O prevents ambient proton exchange from artificially inflating the residual proton signal.

• Acquisition Parameters: Acquire the ¹H-NMR spectrum at 400 MHz or higher. Crucial Step: Set the relaxation delay (d1) to 60 seconds. PTSA aromatic protons have long T1 relaxation times; failing to extend the d1 delay will result in signal saturation and an underestimation of residual protons 2.

• Integration & Calculation:

  • Integrate the DSS reference peak (0.00 ppm) to a normalized value based on its molar concentration.

  • Integrate the residual PTSA methyl signal (~2.4 ppm) and aromatic signals (~7.3, 7.7 ppm).

  • Calculate the residual proton mole fraction. The %D at each site is calculated as: 100% - (Residual ¹H mol% / Theoretical ¹H mol%).

Protocol B: LC-HRMS for Isotopologue Distribution

Validation Mechanism: Analyzing an unlabeled PTSA standard prior to the deuterated sample verifies mass accuracy, detector linearity, and the natural ¹³C isotopic distribution. This provides a validated baseline to correct the deuterated spectra for natural heavy isotopes.

• Chromatographic Separation: Utilize an ACQUITY UPLC HSS T3 column (2.1 x 100 mm, 1.8 µm). Use a mobile phase of 0.05% formic acid in water (A) and acetonitrile (B) at a flow rate of 0.3 mL/min 5.

• Ionization: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode. PTSA is a strong organic acid and yields an abundant [M-H]⁻ signal, minimizing the need for complex adduct formation 3.

• Data Acquisition: Scan the m/z range from 150 to 200 to capture all relevant isotopologues.

• Calculation:

  • Extract the exact masses for the [M-H]⁻ ions: Unlabeled (m/z 171.01), d5 (m/z 176.04), d6 (m/z 177.05), and d7 (m/z 178.05).

  • Calculate the relative abundance of each isotopologue.

  • Total %D Incorporation = [(7 × Abundance_d7) + (6 × Abundance_d6) + (5 × Abundance_d5)] / (7 × Total Abundance)2.

Analytical Workflow Visualization

The following diagram illustrates the orthogonal logical relationship used to validate the isotopic integrity of the PTSA-d7 batches.

Orthogonal analytical workflow for verifying PTSA-d7 deuterium incorporation.

References

• IJIRSET. Development and Validation of LC-MS/MS Method for the Analysis of P-Toluenesulfonicacid.[Link]

• Royal Society of Chemistry (RSC). Removal of p-toluenesulfonic acid from wastewater using a filtration-enhanced electro-Fenton reactor.[Link]

• Figshare. Purity determination by chromatography and Determination of deuterium incorporation.[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandf.figshare.com [tandf.figshare.com]
• 3. ijirset.com [ijirset.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rsc.org [rsc.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling p-Toluene-D7-sulfonic acid H₂O

This document provides essential, immediate safety and logistical information for the handling and disposal of p-Toluene-D7-sulfonic acid H₂O. Designed for researchers, scientists, and drug development professionals, this guide moves beyond a simple checklist to instill a deep, causal understanding of the necessary safety protocols, ensuring a self-validating system of laboratory safety.

Hazard Assessment: Understanding the 'Why' Behind the Protocol

p-Toluene-D7-sulfonic acid monohydrate is a strong organic acid, classified as a corrosive solid.[1][2] While the deuterium labeling (D7) is crucial for specific research applications, it does not alter the fundamental chemical hazards of the molecule. The primary risks stem from its corrosive nature, which can cause severe damage upon contact with body tissues.[3][4][5][6]

Corrosive solids like this compound react with moisture on the skin, in the eyes, or within the respiratory tract to cause chemical burns and irritation.[7][8] Therefore, preventing all routes of exposure—inhalation, ingestion, skin, and eye contact—is paramount.

Table 1: GHS Hazard Classification Summary for p-Toluenesulfonic Acid Monohydrate

Hazard Classification	Category	Hazard Statement	Source
Skin Corrosion/Irritation	Category 1C	H314: Causes severe skin burns and eye damage	[3][5][6]
Serious Eye Damage	Category 1	H318: Causes serious eye damage	[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	[3][5][9][10]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[9]
Corrosive to Metals	Category 1	H290: May be corrosive to metals	[2]

This hazard profile dictates that our personal protective equipment (PPE) strategy must create a complete barrier between the researcher and the chemical.

The Core Protocol: A Step-by-Step Guide to PPE Selection and Use

Adherence to this protocol is critical for ensuring personal and collective safety. The process begins with engineering controls and progresses to specific articles of PPE.

Step 1: Engineering Controls - The First and Most Critical Barrier

PPE should always be considered the last line of defense. The primary method for controlling exposure is to handle p-Toluene-D7-sulfonic acid H₂O within a certified chemical fume hood.[7][11] A fume hood contains dusts and vapors, preventing inhalation and minimizing the area of potential contamination. Ensure the sash is positioned as low as possible to maximize protection while allowing for comfortable manipulation.

Step 2: Eye and Face Protection - Shielding Against Irreversible Damage

Given the severe and irreversible damage this chemical can cause to eyes, robust protection is non-negotiable.

• Minimum Requirement: Chemical splash goggles are mandatory at all times when handling the solid or its solutions.[11] Unlike standard safety glasses, goggles form a seal around the eyes, protecting against dust particles and splashes from all angles.[7][12]

• Enhanced Protection: For tasks involving larger quantities (>10g) or when preparing solutions where splashing is a significant risk, a full-face shield must be worn in addition to chemical splash goggles.[7][11][12] A face shield alone does not provide adequate eye protection.[7][11] Do not wear contact lenses when working with this chemical, as they can trap corrosive material against the eye.[3]

Step 3: Hand Protection - Preventing Corrosive Burns

The solid powder can react with skin moisture, causing severe burns.[4][7] Glove selection is therefore critical.

• Glove Type: Chemically resistant gloves are required. Butyl or neoprene rubber are excellent choices for extended handling.[7] For incidental contact, such as weighing small quantities, double-gloving with standard nitrile laboratory gloves provides reliable protection.[7]

• Protocol: Always inspect gloves for tears or pinholes before use. If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly with soap and water, and don a new pair.[13] Contaminated gloves must be disposed of as hazardous waste.

Table 2: Glove Selection Based on Task

Task	Glove Recommendation	Rationale
Incidental Contact (e.g., weighing, transferring small amounts)	Double-layered nitrile gloves (e.g., 4-8 mil)	Provides a robust barrier for short-duration tasks and allows for quick removal of the outer layer if contaminated.
Extended Handling (e.g., preparing stock solutions, cleaning equipment)	Thicker, acid-resistant gloves (e.g., Neoprene, Butyl Rubber) over an inner nitrile glove	Offers superior chemical resistance for prolonged exposure or tasks with a higher risk of significant contamination.[7][13]

Step 4: Body Protection - Guarding Against Skin Exposure

Protecting the skin on the arms, legs, and body is essential.

• Standard Attire: A long-sleeved laboratory coat, long pants, and fully enclosed, closed-toe shoes are mandatory.[7][12] No exposed skin should be visible below the waist.

• Supplemental Protection: When handling larger quantities or during procedures with a high splash potential, a chemically resistant apron (e.g., rubber or neoprene) worn over the lab coat is required to protect your torso.[7][12][13]

Step 5: Respiratory Protection - When Engineering Controls Are Insufficient

Working within a certified fume hood should prevent the need for respiratory protection. However, it may be required in specific situations:

• Spill Cleanup: In the event of a significant spill outside of a fume hood.

• Engineering Control Failure: If the fume hood is not functioning correctly.

• Handling Large Quantities: When weighing or transferring very large amounts of the powder where dust generation is unavoidable.

In these instances, a NIOSH-approved respirator with cartridges suitable for acid gases and dusts must be used. All personnel requiring a respirator must be medically cleared and fit-tested as part of a formal respiratory protection program.

Operational and Disposal Plan

Properly putting on, taking off, and disposing of PPE is as important as its selection.

Donning and Doffing Protocol

• Donning (Putting On):

  • Put on closed-toe shoes and long pants.

  • Don inner nitrile gloves.

  • Put on the lab coat, ensuring it is fully buttoned.

  • If required, put on the chemical-resistant apron.

  • Don chemical splash goggles and, if needed, a face shield.

  • Don outer gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Doffing (Taking Off) - To avoid self-contamination:

  • Remove the outer, more contaminated gloves first.

  • Remove the face shield and/or goggles, handling them by the strap. Place them in a designated area for decontamination.

  • Remove the lab coat and apron, folding the contaminated exterior inward.

  • Remove the inner gloves.

  • Wash hands thoroughly with soap and water.

PPE Decontamination and Disposal

• Disposable Items: All disposable items (e.g., nitrile gloves) that are contaminated or potentially contaminated must be discarded into a designated hazardous waste container.[10][14]

• Reusable Items: Face shields, goggles, and aprons must be decontaminated after use by washing with soap and water.

• Contaminated Clothing: If clothing becomes contaminated, it must be removed immediately while under an emergency shower.[14] Contaminated clothing must be laundered separately or disposed of as hazardous waste, depending on the severity of contamination.[3]

Visualization of the PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental task.

Caption: A decision tree for selecting appropriate PPE based on risk assessment.

References

• Managing Corrosive Substances: Safety Protocols for Businesses. DENIOS. [Link]

• How to Work Safely with – Corrosive Liquids and Solids – Fact Sheet. CoAction Specialty. [Link]

• Working Safely With Corrosives. HSE Training Materials and Templates. [Link]

• Sulfonic Acid (LABSA). KTPSIC. [Link]

• Corrosives 101: How to Identify, Handle, and Store Reactive Compounds. EnviroServe. [Link]

• p-TOLUENE SULFONIC ACID Safety Data Sheet. Aldon-Chem. [Link]

• p-TOLUENE SULPHONIC ACID MONOHYDRATE Safety Data Sheet. Sdfine. [Link]

• LAB SULPHONIC ACID Safety Data Sheet. New India Detergents Ltd. [Link]

• How can we use Labsa in safety?. Your global partner in chemical trading. [Link]

• Strategies for the Safe Handling of Sulfonic Acid. Capital Resin Corporation. [Link]

• p-Toluenesulfonic acid monohydrate Safety Data Sheet. PENTA. [Link]

• p-Toluenesulfonic acid monohydrate MATERIAL SAFETY DATA SHEET. Loba Chemie. [Link]

• “SUPERACIDS” SAFETY GUIDELINES. Concordia University. [Link]

• p-Toluenesulphonic acid monohydrate ≥98 %, pure Safety Data Sheet. Laboratorium Discounter. [Link]

• Material Safety Data Sheet - p-Toluenesulfonic acid, 12% in acetic acid. Cole-Parmer. [Link]

• p-TOLUENE SULFONIC ACID HAZARD SUMMARY. NJ.gov. [Link]

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